3-Amino-N,N,N-trimethylpropan-1-aminium bromide

• CAS: 28841-49-8

Core Science & Biosynthesis

Technical Whitepaper: 3-Amino-N,N,N-trimethylpropan-1-aminium Bromide in Advanced Bioconjugation and Drug Delivery

Executive Summary

As a Senior Application Scientist in drug development, I frequently encounter the need for robust, bifunctional linkers that can simultaneously impart aqueous solubility and provide a highly reactive handle for bioconjugation. 3-Amino-N,N,N-trimethylpropan-1-aminium bromide (CAS: 28841-49-8) serves precisely this role. Characterized as a quaternary ammonium salt, it features a permanently charged trimethylammonium headgroup and a reactive primary amine tail[1]. This unique structural topology makes it an indispensable cationic building block in the synthesis of near-infrared (NIR) fluorescent contrast agents, zwitterionic polymers, and targeted lipid nanoparticles (LNPs).

This whitepaper details the physicochemical properties, self-validating synthetic protocols, and bioconjugation workflows associated with this critical reagent.

Physicochemical Profiling & Structural Rationale

The utility of this molecule stems from its dual functionality. The quaternary ammonium group ensures a permanent positive charge independent of physiological pH. In vivo, this cationic nature is critical for extracellular trapping in target tissues such as lymph nodes, cartilage, or anionic tumor cell membranes[2]. Meanwhile, the primary amine allows for highly efficient amide coupling with carboxylic acid-bearing payloads.

Table 1: Physicochemical Properties

Property	Value	Rationale / Implication
Chemical Name	3-Amino-N,N,N-trimethylpropan-1-aminium bromide	Standard IUPAC nomenclature.
CAS Number	28841-49-8	Unique identifier for procurement and regulatory tracking[1].
Molecular Formula	C₆H₁₇BrN₂	Represents the cationic core and bromide counterion[1].
Molecular Weight	197.12 g/mol	Low MW ensures minimal steric hindrance during conjugation[1].
Solubility	High in H₂O; Slight in DMSO/MeOH	Ideal for aqueous bioconjugation; requires co-solvents for organic reactions[3].
Functional Groups	Primary Amine, Quaternary Ammonium	Enables nucleophilic attack (amine) and electrostatic interactions (ammonium).

Synthesis & Purification Strategy

The most efficient synthetic route to 3-Amino-N,N,N-trimethylpropan-1-aminium bromide is the ammonolysis of (3-bromopropyl)trimethylammonium bromide (CAS: 3779-42-8)[3].

Causality in Experimental Design: When reacting an alkyl halide with ammonia, the primary amine formed is technically more nucleophilic than ammonia itself, which frequently leads to unwanted secondary and tertiary amine byproducts (over-alkylation). To circumvent this thermodynamic trap, we engineer the reaction using a massive stoichiometric excess of aqueous ammonium hydroxide. This shifts the kinetic probability entirely toward the primary amine product.

Protocol: Ammonolysis Synthesis

• Reagent Preparation: Dissolve 1.0 eq of (3-bromopropyl)trimethylammonium bromide in a 20-fold molar excess of concentrated aqueous ammonium hydroxide (NH₄OH, 28-30%).

• Reaction Execution: Heat the mixture to reflux (approx. 100°C) for 14 hours[3]. Seal the system appropriately to prevent ammonia gas escape, utilizing a reflux condenser chilled to 4°C.

• Solvent Removal: Post-reaction, allow the mixture to cool. Remove excess ammonia and water under reduced pressure (rotary evaporation at 50°C).

• Purification: Recrystallize the crude residue from a mixture of hot ethanol and cold diethyl ether (anti-solvent) to precipitate the pure bromide salt.

• Self-Validation System: Analyze the purified product via ESI-MS (Positive Ion Mode). The target cation [M-Br]⁺ will appear at m/z 117.1. The complete absence of the m/z 180.0/182.0 isotopic doublet confirms the total consumption of the brominated precursor.

Caption: Synthetic workflow for 3-Amino-N,N,N-trimethylpropan-1-aminium bromide via ammonolysis.

Application Workflow: Bioconjugation for Targeted Delivery

In targeted drug delivery and imaging, this compound is frequently used to impart a net positive charge to therapeutic payloads. For instance, in the development of NIR fluorophores (e.g., ZW800-1 derivatives), conjugating this amine to a carboxylic acid on the dye enhances extracellular accumulation in target tissues[2].

Causality in Experimental Design: For amide coupling, we select TSTU (O-(N-Succinimidyl)-N,N,N',N'-tetramethyluronium tetrafluoroborate) over traditional EDC/NHS chemistry. TSTU directly converts carboxylic acids to NHS esters in organic/aqueous mixtures with superior kinetics. More importantly, it avoids the formation of difficult-to-remove urea byproducts associated with EDC, yielding only water-soluble tetramethylurea which is easily washed away.

Protocol: TSTU-Mediated Amide Coupling

• Activation: Dissolve the carboxylic acid-bearing payload (e.g., NIR fluorophore) (1.0 eq) in anhydrous DMF. Add 1.5 eq of TSTU and 3.0 eq of N,N-Diisopropylethylamine (DIPEA). Stir at room temperature for 1 hour.

• Validation of Activation: Monitor the reaction via LC-MS. The formation of the active NHS-ester intermediate is confirmed by a mass shift of +97 Da from the starting material.

• Conjugation: Add 1.2 eq of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide directly to the reaction mixture. Stir for an additional 3-5 hours under basic conditions[2].

• Quenching & Purification: Quench any unreacted NHS ester with a primary amine scavenger (e.g., Tris buffer). Purify the cationic conjugate via preparative HPLC using a C18 column with a water/acetonitrile gradient containing 0.1% TFA.

• Self-Validation System: The final product must show the expected mass of the conjugate cation. Chromatographically, the permanent positive charge imparted by the trimethylammonium group will significantly reduce the retention time on the reverse-phase HPLC column compared to the highly hydrophobic starting carboxylic acid.

Caption: TSTU-mediated bioconjugation pathway utilizing the primary amine for amide bond formation.

Handling, Stability, and Storage Parameters

As a quaternary ammonium bromide salt, 3-Amino-N,N,N-trimethylpropan-1-aminium bromide is highly hygroscopic.

• Storage: Must be stored under an inert atmosphere (Argon or Nitrogen) at room temperature or 4°C[3]. Ensure the container is tightly sealed to prevent moisture ingress.

• Degradation Risks: Exposure to ambient humidity can lead to deliquescence. Furthermore, prolonged exposure to atmospheric CO₂ can degrade the primary amine via carbamate formation, drastically reducing conjugation efficiency.

• Handling: Weigh rapidly in a dry box or low-humidity environment. Use immediately in anhydrous solvents if performing moisture-sensitive couplings.

References

• Choi, H. S., et al. "Near-infrared fluorescent contrast bioimaging agents and methods of use thereof." Google Patents (EP3062825A1).
• Smolecule. "Buy 3-Amino-N,N,N-trimethylpropan-1-aminium bromide | 28841-49-8." Smolecule.com.
• Lookchem. "Cas 3779-42-8, (3-Bromopropyl)trimethylammonium bromide." Lookchem.com.

Sources

• 1. Buy 3-Amino-N,N,N-trimethylpropan-1-aminium bromide | 28841-49-8 [smolecule.com]
• 2. EP3062825A1 - Near-infrared fluorescent contrast bioimaging agents and methods of use thereof - Google Patents [patents.google.com]
• 3. Cas 3779-42-8,(3-Bromopropyl)trimethylammonium bromide | lookchem [lookchem.com]

Thermal stability and melting point of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide

Thermal Stability and Phase Behavior of 3-Amino-N,N,N-trimethylpropan-1-aminium Bromide: A Comprehensive Technical Guide

Executive Summary

3-Amino-N,N,N-trimethylpropan-1-aminium bromide (CAS No. 28841-49-8) is a highly versatile quaternary ammonium salt (QAS) utilized extensively in organic synthesis, phase transfer catalysis, and the development of near-infrared fluorescent contrast agents[1],[2]. Due to its asymmetric cationic architecture—featuring a central propyl chain flanked by a primary amine and a quaternary trimethylammonium group—its thermal stability and melting profile deviate significantly from symmetric QAS counterparts[3]. This whitepaper elucidates the thermodynamic boundaries, phase transitions, and thermal degradation mechanisms of this compound, providing actionable, self-validating protocols for its characterization in drug development and materials science.

Structural Thermodynamics and Phase Behavior

The thermal profile of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide is intrinsically linked to its molecular geometry and the electrostatic interactions within its crystal lattice.

• Asymmetric Cationic Architecture: The lopsided distribution of the bulky trimethylammonium headgroup and the flexible aminopropyl chain disrupts ideal crystalline packing[3]. This structural asymmetry reduces the overall lattice energy compared to symmetric tetraalkylammonium salts, promoting unique phase behaviors[3].

• Temperature-Dependent Crystallography: Variable-temperature X-ray diffraction (VT-XRD) studies indicate that the quaternary ammonium framework maintains structural stability across a wide temperature range of 161 K to 373 K (-112°C to 100°C)[1]. Within this range, solid-solid phase transitions occur without mass loss. These transitions involve the rotation of the quaternary ammonium cations around the nitrogen-carbon axes, leading to significant rearrangements of the hydrogen-bonding network between the primary amine and the bromide counterion[1].

• Melting Point vs. Decomposition: Like many asymmetric QAS, 3-Amino-N,N,N-trimethylpropan-1-aminium bromide typically undergoes thermal decomposition prior to or concurrently with melting[3]. Excessively high temperatures lead to irreversible degradation rather than a clean phase transition into a liquid state[4].

Table 1: Physicochemical and Thermodynamic Properties

Property	Value / Description
CAS Number	28841-49-8[1]
Molecular Formula	C6H17BrN2[1]
Molecular Weight	197.12 g/mol [1]
Structural Stability Range	161 K to 373 K (-112°C to 100°C)[1]
Melting Point	Decomposes before/during melting (Onset >150°C)[3]
Primary Degradation Pathway	Nucleophilic substitution (SN2) and Hofmann elimination[4]

Thermal Degradation Mechanisms

When subjected to temperatures exceeding its stability threshold (>373 K), the compound undergoes irreversible thermal degradation[1]. The presence of the nucleophilic bromide ion and the basic primary amine group facilitates two primary decomposition pathways:

• Nucleophilic Substitution (Reverse Menshutkin Reaction): The bromide counterion attacks the methyl groups attached to the quaternary nitrogen, typically yielding 1-bromo-3-aminopropane and trimethylamine.

• Hofmann Elimination: At elevated temperatures, the basic environment promotes the abstraction of a beta-hydrogen from the propyl chain, resulting in the formation of allylamine, trimethylamine, and hydrogen bromide.

Thermal degradation pathways of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide.

Experimental Workflows for Thermal Characterization

To accurately determine the thermal stability and phase transition temperatures of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide, researchers must employ orthogonal analytical techniques. The following protocols are designed as a self-validating system to isolate purely thermal events from oxidative degradation or moisture-induced artifacts.

Self-validating experimental workflow for thermal profiling via TGA-DSC and VT-XRD.

Protocol 1: Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry (TGA-DSC)

Rationale: TGA measures mass loss to identify decomposition, while DSC detects heat flow to identify phase transitions (e.g., solid-solid transitions). Running them simultaneously on the exact same sample eliminates discrepancies caused by batch variations or environmental moisture, validating whether an endothermic peak is a true phase change or a degradation event.

Step-by-Step Methodology:

• Sample Preparation: Dry the 3-Amino-N,N,N-trimethylpropan-1-aminium bromide sample in a vacuum desiccator over P₂O₅ for 24 hours.

  • Causality: The compound's ionic nature makes it highly hygroscopic; residual water will cause a broad endothermic artifact around 100°C in the DSC curve, masking true structural phase transitions.

• Crucible Selection: Weigh 5–10 mg of the dried sample into an aluminum oxide (alumina) crucible.

  • Causality: Alumina is chemically inert to halide ions at high temperatures, whereas standard aluminum pans may react if corrosive HBr gas is evolved during Hofmann elimination.

• Atmosphere Control: Purge the furnace with high-purity Nitrogen (N₂) at a flow rate of 50 mL/min.

  • Causality: An inert atmosphere prevents oxidative degradation, ensuring that the observed mass loss is solely due to the compound's intrinsic thermal decomposition limits.

• Heating Program: Equilibrate at 25°C for 5 minutes. Ramp the temperature at 10°C/min from 25°C to 400°C.

• Data Synthesis: Identify the onset temperature of mass loss ( Tonset​ ) on the TGA curve as the decomposition point. Examine the DSC curve prior to Tonset​ for endothermic peaks corresponding to solid-solid phase transitions (typically between 161 K and 373 K)[1].

Protocol 2: Variable-Temperature X-Ray Diffraction (VT-XRD)

Rationale: To validate the solid-solid phase transitions observed in DSC, VT-XRD tracks changes in the unit cell volume and crystal system as a function of temperature without relying on heat flow.

Step-by-Step Methodology:

• Mount the powdered sample on a zero-background silicon holder to minimize signal interference.

• Equilibrate the environmental chamber at 161 K using liquid nitrogen cooling.

• Collect diffraction patterns from 5° to 50° 2θ at 10 K intervals up to 373 K.

  • Causality: The precise 10 K step allows for the high-resolution observation of the gradual rotation of the quaternary ammonium cations around the N-C axes and the subsequent rearrangement of the hydrogen-bonding network, verifying the structural stability limits[1].

Applications and Thermal Constraints

In the synthesis of near-infrared fluorescent contrast agents[2] and hydrophilic-hydrophobic block copolymers, 3-Amino-N,N,N-trimethylpropan-1-aminium bromide acts as a critical precursor. Its thermal limits strictly dictate the parameters of downstream reactions. For instance, quaternization or coupling reactions involving this compound must be maintained below 100°C (typically optimized at 80-90°C) to prevent premature decomposition and ensure high-yield, high-purity products[1].

References

• [2] Title: EP3062825A1 - Near-infrared fluorescent contrast bioimaging agents and methods of use thereof. Source: Google Patents. URL:

Sources

• 1. Buy 3-Amino-N,N,N-trimethylpropan-1-aminium bromide | 28841-49-8 [smolecule.com]
• 2. EP3062825A1 - Near-infrared fluorescent contrast bioimaging agents and methods of use thereof - Google Patents [patents.google.com]
• 3. evitachem.com [evitachem.com]
• 4. Buy 3-Amino-N,N,N-trimethylpropan-1-aminium bromide | 28841-49-8 [smolecule.com]

Solubility Profile and Synthetic Utility of 3-Amino-N,N,N-trimethylpropan-1-aminium Bromide in Organic Solvents: A Technical Guide

Executive Summary

3-Amino-N,N,N-trimethylpropan-1-aminium bromide (APTMAB), CAS: 28841-49-8, is a bifunctional quaternary ammonium salt widely utilized in advanced materials science, phase-transfer catalysis, and the development of near-infrared (NIR) fluorescent bioimaging agents. With a molecular weight of 197.12 g/mol , its unique structure—a nucleophilic primary amine separated by a propyl spacer from a permanently charged trimethylammonium group—presents specific solubility challenges and opportunities in organic synthesis. This whitepaper provides an in-depth analysis of APTMAB’s solubility profile in organic solvents, detailing the thermodynamic causality behind solvent selection and providing field-proven, self-validating protocols for its purification and application.

Thermodynamic Basis of Solubility in Organic Solvents

The solubility behavior of APTMAB is strictly governed by the competition between its ionic lattice energy and the solvation energy provided by the solvent environment. Because APTMAB contains a bulky, permanently charged quaternary ammonium cation and a bromide counterion, it requires solvents with a high dielectric constant ( ϵ ) and strong ion-dipole interaction capabilities to disrupt the crystal lattice.

However, in synthetic applications (such as amide coupling or polymer functionalization), the solvent must dissolve the ionic salt without neutralizing the nucleophilicity of the primary amine through excessive hydrogen bonding.

Quantitative Solubility Matrix

The following table summarizes the solubility profile of APTMAB across various solvent classes, highlighting the mechanistic rationale for each behavior.

Solvent Class	Solvent	Dielectric Constant ( ϵ )	Solubility Status	Mechanistic Rationale & Synthetic Utility
Polar Protic	Water	80.1	Highly Soluble	Strong ion-dipole interactions and hydrogen bonding completely dissociate the ionic lattice. Utility: Biological assays, aqueous phase-transfer catalysis.
Polar Protic	Methanol / Ethanol	32.7 / 24.5	Slightly Soluble to Soluble	Moderate solvation of both the cation and bromide anion. Utility: Primary solvent for controlled crystallization and purification.
Polar Aprotic	DMSO	46.7	Soluble	High polarity solvates the quaternary cation effectively, while leaving the bromide and primary amine relatively unsolvated (naked), enhancing nucleophilicity. Utility: Bioconjugation, NIR fluorophore synthesis.
Polar Aprotic	DMF	36.7	Soluble	Excellent balance of organic substrate solubility and ionic solvation. Does not compete as a nucleophile. Utility: Amide coupling, homogeneous agarose functionalization.
Non-Polar	Diethyl Ether	4.3	Insoluble	Insufficient dielectric constant to overcome the electrostatic lattice energy of the salt. Utility: Ideal anti-solvent for precipitation and crystallization.

Field-Proven Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols have been engineered as self-validating systems. Each step includes the mechanistic causality behind the action and the expected physical observables that validate the process.

Protocol 1: Anti-Solvent Crystallization and Purification

Causality: Crude APTMAB synthesized via the quaternization of trimethylamine with 1-bromopropane often contains unreacted organic precursors. Because APTMAB is slightly soluble in short-chain alcohols but completely insoluble in ethers, an anti-solvent crystallization approach forces the ionic salt to nucleate while retaining organic impurities in the mother liquor.

Step-by-Step Methodology:

• Dissolution: Suspend 10.0 g of crude APTMAB in a minimal volume (~30 mL) of anhydrous methanol. Heat the mixture to 60°C under continuous magnetic stirring until complete dissolution is achieved. Validation: The solution should transition from a turbid suspension to a clear, pale-yellow or colorless liquid.

• Hot Filtration: Rapidly filter the hot solution through a fine glass-frit funnel to remove any insoluble particulate matter or highly cross-linked polymeric byproducts.

• Controlled Cooling: Transfer the filtrate to a crystallization dish and allow it to cool to room temperature (20-25°C) at a controlled rate of ~1°C/min. Causality: Slow cooling prevents the entrapment of solvent molecules within the crystal lattice (solvent inclusions), ensuring high-purity crystal formation.

• Anti-Solvent Addition: Under gentle stirring, add diethyl ether dropwise. Monitor the solution closely. Stop the addition when a faint, persistent turbidity is observed. Validation: This turbidity indicates the nucleation point (supersaturation).

• Maturation & Harvesting: Seal the flask and incubate at 4°C for 12 hours to maximize yield. Harvest the resulting white crystalline solid via vacuum filtration. Wash the filter cake with 2 × 15 mL of cold diethyl ether.

• Drying: Dry the crystals in a vacuum oven at 40°C for 24 hours to remove residual volatile solvents.

Workflow for the anti-solvent crystallization of APTMAB.

Protocol 2: Amide Coupling in Polar Aprotic Solvents (DMF/DMSO)

Causality: APTMAB is frequently used to introduce a permanent +1 net charge to hydrophobic molecules, such as near-infrared (NIR) fluorophores, to improve their biodistribution and aqueous solubility. This requires coupling the primary amine of APTMAB to a carboxylic acid. Water and methanol cannot be used as solvents here, as they would hydrolyze the activated ester intermediate. DMF or DMSO is selected because they dissolve both the highly polar APTMAB (via strong ion-dipole interactions) and the hydrophobic fluorophore precursor.

Step-by-Step Methodology:

• Activation: Dissolve 1.0 eq of the target carboxylic acid precursor in anhydrous DMF. Add 1.2 eq of N,N,N′,N′-Tetramethyl-O-(N-succinimidyl)uronium tetrafluoroborate (TSTU) and 2.5 eq of N,N-Diisopropylethylamine (DIPEA). Stir at room temperature for 30 minutes. Validation: Monitor via LC-MS or TLC to confirm the complete conversion of the carboxylic acid to the NHS-active ester.

• APTMAB Preparation: In a separate vial, dissolve 1.5 eq of purified APTMAB in a minimal volume of anhydrous DMF (or a DMF/DMSO blend if solubility is stubborn). Causality: Pre-dissolving the salt ensures a homogeneous reaction environment, preventing localized concentration gradients that lead to side reactions.

• Nucleophilic Acyl Substitution: Add the APTMAB solution dropwise to the activated ester mixture. Stir under an inert nitrogen atmosphere for 3 to 5 hours under basic conditions.

• Quenching & Precipitation: Quench the reaction by adding a 10-fold volumetric excess of cold diethyl ether. The cationic amide product will precipitate immediately due to the drastic drop in the dielectric constant of the medium.

• Recovery: Isolate the product via centrifugation (10,000 rpm, 5 mins) and purify further using reverse-phase HPLC if necessary.

Logical pathway for amide coupling using APTMAB in polar aprotic solvents.

Advanced Applications in Bioengineering

The specific solubility profile of APTMAB directly enables its use in cutting-edge bioengineering:

• Near-Infrared (NIR) Fluorophores: By coupling APTMAB to polymethine cyanine dyes in DMF/DMSO, researchers generate contrast agents with a +4 net charge. This precise charge modulation prevents the fluorophore from crossing intact cell membranes, intentionally trapping it in the extracellular space for high-contrast lymph node mapping and image-guided surgery.

• Functional Agarose Hydrogels: APTMAB is utilized to synthesize cationic agarose carbamates. Because native agarose is soluble in dipolar aprotic solvents like DMF, the homogeneous reaction between agarose phenyl carbonates and APTMAB at 60°C yields functionalized hydrogels that retain their thermoreversible self-assembling properties while gaining new biological interaction capabilities.

References

• Title: Buy 3-Amino-N,N,N-trimethylpropan-1-aminium bromide | 28841-49-8 | Source: smolecule.
• Title: EP3062825A1 - Near-infrared fluorescent contrast bioimaging agents and methods of use thereof | Source: google.com (Google Patents)
• Title: Buy 3-Amino-N,N,N-trimethylpropan-1-aminium iodide (EVT-15360687) | Source: evitachem.
• Title: Functional Agarose Hydrogels Obtained by Employing Homogeneous Synthesis Strategies | Source: mdpi.

3-Amino-N,N,N-trimethylpropan-1-aminium Bromide: Comprehensive MSDS, Laboratory Safety, and Handling Protocols

Introduction & Chemical Identity

3-Amino-N,N,N-trimethylpropan-1-aminium bromide (CAS 28841-49-8) is a bifunctional quaternary ammonium salt widely utilized in advanced materials science and organic synthesis[1]. Featuring both a reactive primary amine and a permanently charged quaternary ammonium headgroup, this compound serves as a critical building block for synthesizing hydrophilic-hydrophobic block copolymers, modifying polymer backbones, and developing high-performance anion exchange membranes (AEMs) for water electrolysis[2].

The dual functionality of the molecule dictates both its synthetic utility and its hazard profile. The primary amine acts as a nucleophilic handle for grafting, while the quaternary ammonium group provides a permanent positive charge that acts as a phase-transfer catalyst and a surfactant-like disruptor of biological membranes[2].

Quantitative Chemical Data

Table 1: Physical and Chemical Properties

Property	Value
IUPAC Name	3-aminopropyl(trimethyl)azanium bromide
CAS Number	28841-49-8
Molecular Formula	C₆H₁₇BrN₂
Molecular Weight	197.12 g/mol
Appearance	White to off-white crystalline solid
Thermal Stability	Stable across 161–373 K
Optimal Reaction Temp	80–90 °C (for quaternization/amination routes)

Material Safety Data Sheet (MSDS) Core Directives

Understanding the causality behind the hazards of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide is essential for developing robust safety protocols. The compound is classified as an irritant under the Globally Harmonized System (GHS)[2].

Hazard Causality

The irritant nature of this compound stems directly from its structural resemblance to cationic surfactants. The quaternary ammonium cation electrostatically binds to the negatively charged glycoproteins and phospholipids of cellular membranes. This interaction disrupts the lipid bilayer, leading to osmotic leakage, cellular stress, and localized tissue irritation upon contact with skin, eyes, or respiratory mucosa.

Table 2: GHS Hazard Classification

Hazard Class	Category	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation
Eye Damage/Irritation	Category 2A	Warning	H319: Causes serious eye irritation
Specific Target Organ Toxicity	Category 3	Warning	H335: May cause respiratory irritation

Storage & Handling Causality

The compound exhibits significant hygroscopicity due to the strong ion-dipole interactions between the bromide/ammonium ions and atmospheric water molecules.

• Protocol: It must be stored in a tightly sealed container within a desiccator, ideally backfilled with an inert gas (Argon or N₂). Failure to do so will result in the crystalline powder absorbing moisture and degrading into a sticky, unweighable mass, severely compromising stoichiometric accuracy in subsequent reactions.

Laboratory Safety Precautions & Workflow Integration

Standard Personal Protective Equipment (PPE) includes a lab coat, safety goggles, and nitrile gloves. However, contextual causality must be applied: if the compound is being dissolved in highly penetrating polar aprotic solvents (such as DMSO or DMF), standard nitrile gloves are insufficient. These solvents act as carriers, rapidly transporting the dissolved quaternary ammonium salt through the nitrile barrier and into the skin. In such workflows, double-gloving or the use of butyl rubber gloves is mandatory.

Emergency Response Workflow

The following self-validating workflow ensures that any exposure event is systematically addressed and cleared.

Emergency response and medical validation workflow for quaternary ammonium salt exposure.

Experimental Protocols & Synthetic Workflows

The Synthetic Challenge

Synthesizing 3-Amino-N,N,N-trimethylpropan-1-aminium bromide presents a unique chemoselectivity challenge. Direct methylation of 1,3-propanediamine with methyl bromide inevitably yields a complex mixture of secondary, tertiary, and quaternary amines. Conversely, attempting to quaternize 3-bromopropylamine free-base leads to rapid self-polymerization, as the primary amine of one molecule attacks the alkyl bromide of another.

The Solution: The most reliable, high-yield methodology is the ammonolysis of (3-Bromopropyl)trimethylammonium bromide (BPTAB) using a massive excess of ammonia.

Step-by-Step Methodology: Ammonolysis Synthesis

• Objective: To synthesize the target compound while strictly preventing over-alkylation and self-polymerization.

• Materials: (3-Bromopropyl)trimethylammonium bromide (BPTAB), 2M Ammonia in Ethanol, Diethyl ether (anhydrous).

Step 1: Reagent Preparation Dissolve 10 mmol of BPTAB in 50 mL of 2M ethanolic ammonia. Causality: A 10-fold molar excess of ammonia is mathematically critical to statistically favor the formation of the primary amine and suppress the formation of secondary/tertiary amine byproducts.

Step 2: Reaction Execution Seal the mixture in a heavy-walled pressure tube and heat to 60 °C for 12 hours. Causality: The sealed tube prevents the escape of volatile ammonia gas, maintaining the high concentration necessary to drive the pseudo-first-order kinetics of the nucleophilic substitution.

Step 3: Solvent Removal Cool the vessel to room temperature, vent carefully inside a certified fume hood, and concentrate the solution under reduced pressure to strip the ethanol and unreacted ammonia.

Step 4: Precipitation & Isolation Triturate the resulting oily residue with cold, anhydrous diethyl ether. Filter the resulting white crystalline solid under a nitrogen blanket. Causality: The quaternary ammonium product is highly polar and completely insoluble in non-polar ether, driving rapid and clean precipitation. The nitrogen blanket prevents the hygroscopic solid from absorbing atmospheric moisture during filtration.

Self-Validating Analytical Steps

To ensure the integrity of the synthesized batch, execute the following rapid validation tests before proceeding to NMR:

• Amine Verification (Ninhydrin Test): Dissolve 1 mg of the product in water, add a drop of ninhydrin reagent, and heat gently. The development of Ruhemann's purple confirms the presence of the primary amine.

• Halide Verification (Silver Nitrate Test): Add a drop of 0.1 M AgNO₃ to the aqueous product solution. The immediate formation of a pale yellow precipitate (AgBr) confirms the presence of the bromide counterion.

Step-by-step synthetic workflow for 3-Amino-N,N,N-trimethylpropan-1-aminium bromide.

References

• Title: Buy 3-Amino-N,N,N-trimethylpropan-1-aminium bromide | 28841-49-8 Source: Smolecule URL
• Title: 3-Amino-N,N,N-trimethylpropan-1-aminium bromide Properties and Applications Source: Smolecule URL

Sources

• 1. Buy 3-Amino-N,N,N-trimethylpropan-1-aminium bromide | 28841-49-8 [smolecule.com]
• 2. Buy 3-Amino-N,N,N-trimethylpropan-1-aminium bromide | 28841-49-8 [smolecule.com]

A Research Framework for Investigating the Potential Mechanism of Action of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide in Polymer Crosslinking

An In-depth Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals From the Office of the Senior Application Scientist

Abstract

This guide addresses the compound 3-Amino-N,N,N-trimethylpropan-1-aminium bromide, a bifunctional molecule featuring both a primary amine and a quaternary ammonium salt.[1] While its application as a polymer crosslinking agent is not extensively documented in peer-reviewed literature, its structure suggests significant potential in this domain. This document moves beyond established fact to propose a structured, scientifically rigorous framework for investigating its mechanism of action. We will outline plausible reaction pathways, detail comprehensive experimental protocols for validation, and provide templates for data interpretation. This guide is intended to serve as a foundational blueprint for researchers seeking to elucidate the crosslinking capabilities of this and similar novel chemical entities.

Introduction: Unpacking the Potential of a Bifunctional Molecule

3-Amino-N,N,N-trimethylpropan-1-aminium bromide is a quaternary ammonium salt containing a primary amine.[2][3] Its structure is unique, combining two functional groups known to be highly active in polymer chemistry.

• Primary Amines (–NH₂): These groups are well-established as highly effective curing agents, particularly for epoxy resins. The two active hydrogens on the nitrogen atom can participate in nucleophilic addition reactions, opening epoxy rings to initiate polymerization and form a crosslinked network.[4][5] This reaction is fundamental to the performance of many high-strength adhesives and composite materials.[6]

• Quaternary Ammonium Salts (QAS): These moieties are known to function as catalysts or accelerators in various polymerization reactions.[7][8] In epoxy systems, they can facilitate the ring-opening reaction, potentially lowering the activation energy and allowing for curing at lower temperatures or faster rates.[9][10] They can also act as phase-transfer catalysts, which is particularly useful in complex, multi-phase polymer systems.[11]

The presence of both groups on a single molecule suggests a dual-function capability: the primary amine could act as the primary crosslinking agent, while the integrated quaternary ammonium group could provide intramolecular catalytic acceleration. This "all-in-one" characteristic makes it a compelling candidate for developing novel, efficient, single-component curing systems. However, without empirical data, its mechanism remains hypothetical. This guide provides the roadmap to systematically uncover and validate its action.

Proposed Mechanistic Pathways

Given the compound's structure, two primary hypothetical mechanisms are proposed for its action in a standard difunctional epoxy resin system (e.g., Diglycidyl ether of bisphenol A, DGEBA).

Hypothesis A: Primary Amine-Initiated Crosslinking with Catalytic Self-Acceleration

The most direct proposed mechanism involves the primary amine as the main reactant. The reaction would proceed in a stepwise manner typical of amine-epoxy curing.[12]

• Initial Attack: The nucleophilic primary amine attacks an epoxide ring of an epoxy monomer, leading to ring-opening and the formation of a secondary amine and a hydroxyl group.[6]

• Chain Propagation: The newly formed secondary amine, which is also reactive, then attacks another epoxide ring on a different monomer, creating a branch point and a tertiary amine.[13]

• Network Formation: This process continues, with each molecule of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide potentially reacting with up to two epoxy groups, building a three-dimensional crosslinked polymer network.[12]

• Intramolecular Catalysis: Throughout this process, the quaternary ammonium group is hypothesized to act as an intramolecular catalyst, accelerating the ring-opening reaction. This could occur through the stabilization of anionic intermediates, thereby lowering the overall activation energy of the curing process.[8]

Caption: Proposed mechanism of amine-initiated crosslinking.

Hypothesis B: Quaternary Salt as a Cationic Ring-Opening Initiator

An alternative, though less common, mechanism for amine-containing compounds is cationic polymerization initiated by the quaternary ammonium salt, especially under thermal conditions.

• Thermal Dissociation: At elevated temperatures, the quaternary ammonium bromide might undergo a degree of dissociation or interaction with trace impurities (like water) to generate a cationic species.

• Cationic Initiation: This cation could then initiate the ring-opening of an epoxy group, creating a carbocation.

• Homopolymerization: This carbocation would then attack another epoxy monomer, propagating a chain reaction where epoxy groups polymerize with each other (homopolymerization).[6]

• Amine Participation: The primary amine group could still participate in crosslinking reactions as described in Hypothesis A, leading to a hybrid curing mechanism.

Experimental Validation Framework

To test these hypotheses, a multi-faceted experimental approach is required. This framework integrates spectroscopic, thermal, and rheological analyses to provide a complete picture of the curing process.

Overall Experimental Workflow

The investigation follows a logical progression from initial formulation to final material characterization.

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A Comprehensive Technical Guide to the Cationic Properties of 3-Amino-N,N,N-trimethylpropan-1-aminium at Physiological pH

An In-depth Technical Guide

Executive Summary

3-Amino-N,N,N-trimethylpropan-1-aminium bromide is a bifunctional molecule possessing both a primary amine and a quaternary ammonium group.[1] This unique structure dictates a complex and highly relevant cationic behavior at physiological pH (typically 7.4), rendering it a molecule of significant interest in pharmaceutical sciences, particularly in drug delivery and formulation.[2][3] The quaternary ammonium moiety confers a permanent, pH-independent positive charge, while the primary amine's charge is governed by its pKa value.[4] At physiological pH, this primary amine is predominantly protonated, resulting in a dicationic (+2) species. Understanding and verifying this dicationic state is critical for predicting its interactions with biological systems, such as cell membranes, and for designing effective therapeutic carriers.[2] This guide provides a theoretical framework for this cationic behavior, details rigorous experimental protocols for its characterization—including potentiometric titration, NMR spectroscopy, and zeta potential analysis—and discusses the profound implications of its properties for drug development.

Introduction to 3-Amino-N,N,N-trimethylpropan-1-aminium

Chemical Identity and Structure

3-Amino-N,N,N-trimethylpropan-1-aminium bromide is a structurally distinct organic salt. Its key feature is a three-carbon propyl chain separating two nitrogen centers with different substitution patterns: a terminal primary amino group (-NH₂) and a terminal quaternary ammonium group (-N⁺(CH₃)₃).[1][5] The bromide anion (Br⁻) serves as the counterion.

Property	Value	Source
IUPAC Name	3-aminopropyl(trimethyl)azanium;bromide	[1]
CAS Number	28841-49-8	[1]
Molecular Formula	C₆H₁₇BrN₂	[1]
Molecular Weight	197.12 g/mol	[1]
Canonical SMILES	C(C)CCCN.[Br-]	[1]
Structure

Significance in Pharmaceutical Sciences

The presence of two distinct cationic centers makes this molecule highly relevant to pharmaceutical research. Cationic compounds are known to interact strongly with negatively charged biological surfaces, such as the phospholipid bilayers of cell membranes.[2] This property is leveraged in various applications:

• Drug Delivery: As a component of liposomes or nanoparticles to enhance interaction with and penetration of cellular barriers.

• Formulation Science: Acting as a surfactant or phase-transfer catalyst due to its amphiphilic nature (charged heads and hydrocarbon backbone).[1][6]

• Prodrug Development: As a promoiety to improve the solubility and membrane permeability of parent drugs.[3][7]

The predictable dicationic charge at physiological pH is the cornerstone of these applications, necessitating its precise characterization.

Theoretical Framework: Protonation and Cationic State at Physiological pH

The overall charge of the molecule in an aqueous solution is the sum of the charges of its functional groups, which is dictated by the solution's pH and the pKa of each group.

Analysis of Functional Groups

The Permanently Cationic Quaternary Ammonium Group: The N,N,N-trimethylpropan-1-aminium moiety is a quaternary ammonium cation. Unlike primary, secondary, or tertiary amines, this group lacks a proton to donate. Its positive charge arises from the four covalent bonds to the nitrogen atom, making it permanently charged and independent of pH .[4] It will carry a +1 charge in acidic, neutral, and basic solutions.

The pH-Dependent Primary Amino Group: The terminal primary amino group (-NH₂) is a weak base that can accept a proton to form its conjugate acid, the ammonium group (-NH₃⁺). The equilibrium between these two forms is governed by the Henderson-Hasselbalch equation and the group's pKa. The pKa for similar primary alkyl amines is typically in the range of 9.5 to 11.[8][9]

The Dicationic State: Predicted Species at Physiological pH

Physiological pH is typically maintained around 7.4.[10] Given that the expected pKa of the primary amine (~10) is significantly higher than the physiological pH, the amine will exist almost exclusively in its protonated, cationic (-NH₃⁺) form.

Therefore, at pH 7.4, the molecule is predicted to be a dication with a net charge of +2.

Caption: Logical flow for determining the dicationic state at pH 7.4.

Experimental Verification of Cationic Properties

Theoretical predictions require empirical validation. The following protocols provide a robust, self-validating framework for characterizing the cationic properties of 3-Amino-N,N,N-trimethylpropan-1-aminium.

Potentiometric Titration for pKa Determination

• Expertise & Rationale: This is the gold-standard method for determining pKa values.[11] By monitoring the pH of a solution as a titrant of known concentration is added, we can generate a titration curve. The inflection point, or the point of half-equivalence, directly corresponds to the pKa of the ionizable group.[12] This experiment directly tests the prediction that the primary amine has a pKa significantly above physiological pH.

• Detailed Protocol:

  • Preparation: Prepare a 0.01 M solution of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide in 100 mL of deionized, carbonate-free water. Maintain a constant ionic strength (e.g., 0.1 M KCl) to minimize activity coefficient fluctuations.[12]

  • Acidification: Lower the pH of the solution to ~2.0 with standardized 0.1 M HCl to ensure full protonation of the primary amine.

  • Calibration: Calibrate a high-precision pH meter and electrode at pH 2.0, 7.0, and 11.0 using standard buffers.

  • Titration: Titrate the solution with standardized, carbonate-free 0.1 M NaOH. Add the titrant in small, precise increments (e.g., 0.05 mL).

  • Data Recording: Record the pH value after each addition, allowing the reading to stabilize.

  • Analysis: Plot the pH (y-axis) versus the volume of NaOH added (x-axis). The pKa is the pH at the midpoint of the buffer region corresponding to the deprotonation of the primary amine group (-NH₃⁺). This can be found from the first derivative plot (maxima) or the second derivative plot (zero crossing) of the titration curve.[13]

Caption: Workflow for pKa determination via potentiometric titration.

¹H NMR Spectroscopy for Tracking Protonation

• Expertise & Rationale: ¹H NMR spectroscopy offers direct molecular-level evidence of protonation.[14] The electron density around a proton nucleus determines its chemical shift. When the primary amine is protonated, the positive charge withdraws electron density from the adjacent methylene (-CH₂-) protons, causing them to become "deshielded" and resonate at a higher chemical shift (downfield).[15] By tracking this shift as a function of pH, we can independently determine the pKa.

• Detailed Protocol:

  • Sample Preparation: Prepare a series of ~10 mg/mL solutions of the compound in D₂O across a range of pD values (e.g., from pD 8 to pD 12). Adjust pD using small amounts of NaOD or DCl. Note: pD = pH meter reading + 0.4.

  • NMR Acquisition: Acquire a ¹H NMR spectrum for each sample at a constant temperature (e.g., 298 K).

  • Signal Identification: Identify the triplet signal corresponding to the methylene protons adjacent to the primary amine (α-CH₂). The protons adjacent to the quaternary ammonium group will serve as an internal reference as their chemical shift will be less affected by pH.

  • Data Analysis: Plot the chemical shift (δ) of the α-CH₂ protons (y-axis) against the pD of the solution (x-axis). Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation. The pKa is the pD value at the inflection point of the curve.[16]

Zeta Potential Analysis for Surface Interaction Propensity

• Expertise & Rationale: This technique measures the electrokinetic potential at the slipping plane of a particle in a solution, providing a proxy for surface charge.[17] While our molecule is soluble, its dicationic nature will cause it to adsorb to and neutralize negatively charged surfaces. This is a crucial experiment for drug development professionals as it simulates the compound's interaction with anionic biological structures like cell membranes or excipients.[18] We use model anionic particles (e.g., liposomes) to demonstrate this effect.

• Detailed Protocol:

  • Liposome Preparation: Prepare a suspension of anionic liposomes (e.g., composed of phosphatidylcholine and a small percentage of a negatively charged lipid like phosphatidylserine) in a low ionic strength buffer (e.g., 10 mM HEPES) at pH 7.4.

  • Initial Measurement: Measure the baseline zeta potential of the liposome suspension. It should be significantly negative.

  • Titration: Create a series of samples by adding increasing concentrations of the 3-Amino-N,N,N-trimethylpropan-1-aminium bromide solution to the liposome suspension.

  • Data Acquisition: After a brief incubation period for each sample, measure the zeta potential.

  • Analysis: Plot the zeta potential (y-axis) versus the concentration of the added compound (x-axis). A successful result will show the zeta potential transitioning from negative, through zero (the isoelectric point), to positive values as the dicationic molecule adsorbs to and neutralizes the liposome surface.[17][18]

Data Synthesis and Interpretation

The combination of these three orthogonal techniques provides a comprehensive and validated understanding of the molecule's cationic properties.

Parameter	Expected Result	Interpretation
pKa (Potentiometric Titration)	~10.0	Confirms the primary amine is a weak base and will be >99% protonated at pH 7.4.
¹H NMR Chemical Shift (δ)	Sigmoidal shift of α-CH₂ protons vs. pD, with inflection point ~10.4	Provides direct molecular evidence of protonation and corroborates the pKa value from titration.
Zeta Potential	Shifts from negative to positive upon addition to anionic liposomes	Demonstrates the functional consequence of the dicationic nature: a strong ability to interact with and neutralize negatively charged surfaces.

Implications for Drug Development

The confirmed dicationic character of 3-Amino-N,N,N-trimethylpropan-1-aminium at physiological pH has direct and significant consequences for its application in pharmaceutical development:

• Enhanced Membrane Interaction: The strong positive charge promotes electrostatic attraction to the anionic headgroups of phospholipids in cell membranes, which can be a mechanism to enhance drug uptake or for use as an antimicrobial agent that disrupts membrane integrity.[2][4]

• Solubility and Formulation: The dual charges significantly enhance aqueous solubility, which is a desirable property for many drug formulations.[7]

• Binding to Anionic Payloads: This molecule can serve as a carrier for anionic drug molecules or genetic material (like siRNA), forming complexes through electrostatic interactions that can protect the payload and facilitate its delivery into cells.

• Toxicity Considerations: High concentrations of potent cationic molecules can lead to cytotoxicity through membrane disruption. Therefore, characterization is a prerequisite for defining a therapeutic window and ensuring safety.

Conclusion

References

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Protocols & Analytical Methods

Application Note: Leveraging 3-Amino-N,N,N-trimethylpropan-1-aminium bromide for the Development of Advanced Antimicrobial Hydrogels

Introduction: The Imperative for Advanced Antimicrobial Biomaterials

The escalating threat of microbial infections, particularly in clinical and biomedical settings, necessitates the development of innovative materials with potent antimicrobial properties. Hydrogels, with their high water content, biocompatibility, and tunable mechanical properties, represent a promising platform for such advancements.[1][2] The incorporation of quaternary ammonium compounds (QACs) into hydrogel networks is a particularly effective strategy for imparting inherent antimicrobial activity.[1][3] These cationic molecules exhibit broad-spectrum efficacy against a range of pathogens by disrupting microbial cell membranes, a mechanism that is less prone to the development of resistance compared to traditional antibiotics.[4]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide , a versatile quaternary ammonium salt, in the preparation of antimicrobial hydrogels. We will delve into the synthesis of this key monomer, detail protocols for hydrogel preparation, and outline essential characterization and antimicrobial efficacy testing methodologies.

The Science Behind the Strategy: Mechanism of Action

The antimicrobial efficacy of hydrogels functionalized with 3-Amino-N,N,N-trimethylpropan-1-aminium bromide stems from the cationic nature of the quaternary ammonium group. The positively charged nitrogen atom electrostatically interacts with the negatively charged components of bacterial cell membranes, such as phospholipids and teichoic acids. This interaction leads to the disruption of the membrane's structural integrity, causing leakage of intracellular components and ultimately, cell death.[4]

Figure 1: Proposed mechanism of antimicrobial action.

Part 1: Synthesis of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide Monomer

A reliable synthesis of the monomer is the foundational step. The following protocol describes a common method for the quaternization of an amine to yield the desired product.

Protocol 1: Monomer Synthesis

Materials:

• 1-bromo-3-aminopropane hydrobromide

• Methyl iodide

• Potassium carbonate

• Anhydrous ethanol

• Diethyl ether

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Büchner funnel and flask

• Rotary evaporator

Procedure:

• To a 250 mL round-bottom flask, add 1-bromo-3-aminopropane hydrobromide (1 equivalent) and anhydrous ethanol (150 mL).

• Stir the mixture until the solid is fully dissolved.

• Add potassium carbonate (3 equivalents) to the solution to neutralize the hydrobromide and deprotonate the amine.

• Slowly add methyl iodide (3.5 equivalents) to the reaction mixture.

• Attach a reflux condenser and heat the mixture to reflux (approximately 78°C) with continuous stirring for 24-48 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the mixture using a Büchner funnel to remove the potassium salts.

• Wash the solid residue with a small amount of anhydrous ethanol.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/diethyl ether, to yield 3-Amino-N,N,N-trimethylpropan-1-aminium bromide as a white crystalline solid.

Characterization of the Monomer:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and purity.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups.

• Mass Spectrometry (MS): To determine the molecular weight of the synthesized compound.

Part 2: Antimicrobial Hydrogel Preparation

The synthesized monomer can be incorporated into various hydrogel networks. This section provides a representative protocol for creating a poly(acrylamide)-based hydrogel functionalized with 3-Amino-N,N,N-trimethylpropan-1-aminium bromide.

Protocol 2: Hydrogel Synthesis

Materials:

• Acrylamide (main monomer)

• 3-Amino-N,N,N-trimethylpropan-1-aminium bromide (functional monomer)

• N,N'-methylenebis(acrylamide) (MBA, crosslinker)

• Ammonium persulfate (APS, initiator)

• N,N,N',N'-tetramethylethylenediamine (TEMED, accelerator)

• Deionized water

• Molds for hydrogel casting (e.g., glass plates with spacers)

Procedure:

• Prepare a stock solution of the monomer mixture in deionized water. The ratio of acrylamide to 3-Amino-N,N,N-trimethylpropan-1-aminium bromide can be varied to optimize antimicrobial activity and mechanical properties. A typical starting ratio could be 90:10 mol%.

• Add the crosslinker, MBA, to the monomer solution. A common concentration is 1-2 mol% with respect to the total monomer concentration.

• Degas the solution by bubbling with nitrogen for 15-20 minutes to remove dissolved oxygen, which can inhibit polymerization.

• Add the initiator, APS (typically 0.5-1 wt% of total monomers), to the solution and mix gently.

• Finally, add the accelerator, TEMED (typically a few microliters), to initiate the polymerization reaction.

• Immediately pour the solution into the prepared molds.

• Allow the polymerization to proceed at room temperature for several hours or until a solid hydrogel is formed.

• After polymerization, carefully remove the hydrogels from the molds and immerse them in a large volume of deionized water to wash away any unreacted monomers and initiators. The washing water should be changed several times over 2-3 days.

Figure 2: Workflow for antimicrobial hydrogel synthesis.

Part 3: Characterization of Antimicrobial Hydrogels

A thorough characterization of the prepared hydrogels is crucial to understand their physical, chemical, and biological properties.

Table 1: Key Hydrogel Characterization Techniques

Property	Technique	Purpose
Chemical Structure	Fourier-Transform Infrared (FTIR) Spectroscopy	To confirm the incorporation of the quaternary ammonium monomer into the polymer network.
Morphology	Scanning Electron Microscopy (SEM)	To visualize the porous microstructure of the hydrogel.
Swelling Behavior	Gravimetric Method	To determine the water uptake capacity of the hydrogel, which influences nutrient transport and drug release.
Mechanical Properties	Rheometry or Tensile Testing	To measure the storage modulus (G'), loss modulus (G''), and compressive strength of the hydrogel.

Protocol 3: Swelling Ratio Determination

• Cut the washed hydrogel into small, pre-weighed discs.

• Lyophilize the discs to obtain the dry weight (Wd).

• Immerse the dried discs in phosphate-buffered saline (PBS, pH 7.4) at 37°C.

• At predetermined time intervals, remove the hydrogel discs, gently blot the surface with filter paper to remove excess water, and record the swollen weight (Ws).

• Calculate the swelling ratio (SR) using the formula: SR (%) = [(Ws - Wd) / Wd] x 100.

• Continue until the hydrogel reaches equilibrium swelling.

Part 4: Evaluation of Antimicrobial Efficacy

The primary function of these hydrogels is their ability to inhibit or kill microbes. The following are standard protocols to assess their antimicrobial activity.

Protocol 4: Zone of Inhibition Assay (Agar Disc Diffusion)

• Prepare agar plates inoculated with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus or Escherichia coli).

• Place sterile, circular discs of the antimicrobial hydrogel onto the surface of the agar.

• Use a hydrogel without the antimicrobial monomer as a negative control.

• Incubate the plates at 37°C for 24 hours.

• Measure the diameter of the clear zone of no bacterial growth around the hydrogel discs. A larger zone of inhibition indicates greater antimicrobial activity.

Protocol 5: Bacterial Viability Assay (Live/Dead Staining)

• Incubate small pieces of the antimicrobial hydrogel with a bacterial suspension for a specific period.

• After incubation, stain the bacteria with a live/dead staining kit (e.g., SYTO 9 for live cells and propidium iodide for dead cells).

• Visualize the stained bacteria using fluorescence microscopy. Live bacteria will fluoresce green, while dead bacteria will fluoresce red.

• Quantify the percentage of live and dead cells to determine the bactericidal efficacy of the hydrogel.

Table 2: Expected Antimicrobial Performance

Microorganism	Expected Outcome	Rationale
Staphylococcus aureus (Gram-positive)	High efficacy	The thick peptidoglycan layer is susceptible to disruption by cationic QACs.
Escherichia coli (Gram-negative)	Moderate to high efficacy	The outer membrane can present a barrier, but QACs are generally effective.
Candida albicans (Fungus)	Potential efficacy	The fungal cell wall and membrane also have negatively charged components.

Conclusion and Future Perspectives

The integration of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide into hydrogel networks presents a robust strategy for creating biomaterials with inherent and potent antimicrobial properties. The protocols detailed in this application note provide a solid foundation for the synthesis, fabrication, and evaluation of these advanced materials. Future research can focus on optimizing the monomer concentration, exploring different hydrogel backbones (e.g., natural polymers like chitosan or hyaluronic acid), and evaluating the long-term stability and biocompatibility of these hydrogels for specific biomedical applications such as wound dressings, catheter coatings, and tissue engineering scaffolds.

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• Allen, C. F. H., & Wolf, C. N. (1950). 3-AMINOPYRIDINE. Organic Syntheses. Available at: [Link]

• Smith, A. M., et al. (2012). Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. Molecules. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 15). The Versatile Chemistry of 3-Bromo-N,N,N-trimethylpropan-1-aminium Bromide: From Synthesis to Bioactivity. Available at: [Link]

• Lion, M., et al. (2025, January 31). Amino-yne Reaction for the Synthesis of Degradable Hydrogels: Study of the Cleavage of β-Aminoacrylate Cross-Links. Biomacromolecules. Available at: [Link]

• Szymańska, E., et al. (2025, January 15). Characteristics of Hydrogels as a Coating for Microneedle Transdermal Delivery Systems with Agomelatine. MDPI. Available at: [Link]

• B-H, F., & D, G. (2017, June 28). Amino Acids Modification to Improve and Fine-Tune Peptide- Based Hydrogels. IntechOpen. Available at: [Link]

Sources

• 1. biomedres.us [biomedres.us]
• 2. Antimicrobial hydrogels for the treatment of infection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. dovepress.com [dovepress.com]

Application Note: Bioconjugation Techniques and Linker Strategies for 3-Amino-N,N,N-trimethylpropan-1-aminium Bromide

Target Audience: Researchers, scientists, and drug development professionals specializing in bioconjugation, targeted drug delivery, and molecular imaging.

Introduction & Chemical Rationale

The molecule 3-Amino-N,N,N-trimethylpropan-1-aminium bromide (often referred to as APTMAB, or its chloride/iodide counter-salts) is a highly versatile bifunctional linker in chemical biology. Structurally, it features a highly nucleophilic primary amine separated by a flexible propyl spacer from a quaternary ammonium group.

Unlike primary, secondary, or tertiary amines—which are subject to protonation/deprotonation equilibriums depending on the environmental pH—the quaternary ammonium group maintains a permanent positive charge under all physiological conditions. This unique property makes APTMAB an indispensable reagent for:

• Isoelectric Point (pI) Engineering: Cationizing proteins to shift their pI, thereby enhancing cellular uptake via electrostatic interactions with the negatively charged cellular glycocalyx.

• Zwitterionic Dye Synthesis: Pairing the permanent cation with an anionic group (e.g., sulfonate) to create net-neutral, highly hydrophilic near-infrared (NIR) fluorophores that exhibit ultra-low non-specific background in in vivo imaging[1].

• Polysaccharide Modification: Synthesizing cationic biopolymers (e.g., xylan or cellulose derivatives) for hydrogels and drug delivery vehicles[2].

Table 1: Physicochemical Properties & Reactivity Profile

Property	Value / Characteristic	Mechanistic Implication
Molecular Formula	C₆H₁₇N₂⁺ · Br⁻	Small hydrodynamic radius minimizes steric hindrance during conjugation.
Molecular Weight	197.12 g/mol (as Bromide salt)	Requires high molar excess during bioconjugation due to rapid diffusion.
Primary Amine pKₐ	~10.2	Requires a reaction pH of 7.5–8.5 to ensure sufficient unprotonated (nucleophilic) free base for acylation.
Quaternary Amine	Permanently charged	Imparts extreme aqueous solubility; prevents membrane diffusion of the free linker.
Solubility	>100 mg/mL in H₂O, DMF, DMSO	Compatible with both purely aqueous protein conjugations and organic dye synthesis.

Core Bioconjugation Workflows

EDC/NHS-Mediated Protein Cationization

The most common application of APTMAB is the targeted amidation of solvent-exposed aspartate and glutamate residues on proteins, or the functionalization of carboxylated polymers (e.g., hyaluronic acid).

Causality & Experimental Design: The reaction must be conducted in two distinct pH stages. EDC activates the carboxylate to form an O-acylisourea intermediate. This step is optimal at mildly acidic pH (4.5–6.0) where the carboxylate is partially protonated and EDC is stable against rapid hydrolysis. Because O-acylisourea is highly unstable in water, N-hydroxysuccinimide (NHS) or Sulfo-NHS is added to form a stable, amine-reactive NHS ester. Finally, the pH is raised to 7.5–8.5. This is critical because the primary amine of APTMAB must be in its free-base form to act as a nucleophile and attack the NHS ester.

Caption: EDC/NHS bioconjugation workflow for APTMAB-mediated protein cationization.

Protocol 1: Step-by-Step Cationization of BSA (Model Protein)

Self-Validating System: The success of this protocol is validated by measuring the shift in the protein's isoelectric point (pI) or Zeta potential post-dialysis.

• Preparation: Dissolve Bovine Serum Albumin (BSA) at 5 mg/mL in Activation Buffer (0.1 M MES, 0.5 M NaCl, pH 6.0). Note: Avoid phosphate buffers here, as they can reduce EDC efficiency.

• Activation: Add a 50-fold molar excess of EDC and a 100-fold molar excess of Sulfo-NHS to the protein solution. Incubate at room temperature for 15 minutes with gentle agitation.

• Quenching (Optional but recommended for precision): Add 2-mercaptoethanol (to a final concentration of 20 mM) to quench unreacted EDC, preventing cross-linking.

• Buffer Exchange: Rapidly desalt the activated protein into Coupling Buffer (0.1 M Sodium Phosphate, 0.15 M NaCl, pH 8.0) using a spin column (e.g., Zeba™).

• Conjugation: Immediately add a 200-fold molar excess of APTMAB to the activated protein. Causality: The massive molar excess drives the reaction forward and outcompetes the hydrolysis of the NHS ester.

• Incubation: React for 2 hours at room temperature, or overnight at 4°C.

• Purification: Remove unreacted APTMAB and byproducts via dialysis (MWCO 10 kDa) against PBS (pH 7.4).

• Validation: Perform Isoelectric Focusing (IEF) gel electrophoresis. A successful conjugation will show a distinct cathodic shift (higher pI) compared to native BSA.

Reductive Amination for Glycoconjugates

For antibodies or heavily glycosylated proteins, modifying the carbohydrate domains preserves the binding affinity of the active site.

Causality & Experimental Design: Sodium periodate (NaIO₄) oxidizes cis-diols on sugar residues to reactive aldehydes. APTMAB's primary amine reacts with these aldehydes to form a Schiff base (imine). Because the Schiff base is reversible, it must be reduced to a stable secondary amine. Sodium cyanoborohydride (NaCNBH₃) is utilized instead of sodium borohydride (NaBH₄) because NaCNBH₃ selectively reduces imines at mildly acidic to neutral pH (6.0–7.0) without reducing unreacted aldehydes back to alcohols, ensuring maximum conjugation yield.

Protocol 2: Site-Directed Antibody Modification

• Oxidation: Dissolve the antibody (2 mg/mL) in 0.1 M Sodium Acetate buffer (pH 5.5). Add cold NaIO₄ to a final concentration of 10 mM. Protect from light and incubate for 30 minutes at 4°C.

• Quenching: Add glycerol to a final concentration of 15 mM for 5 minutes to consume excess periodate. Desalt into 0.1 M Sodium Phosphate buffer (pH 7.0).

• Conjugation: Add a 100-fold molar excess of APTMAB.

• Reduction: Add NaCNBH₃ (in a fume hood) to a final concentration of 50 mM. Incubate for 4 hours at room temperature.

• Purification: Dialyze extensively against PBS (pH 7.4) to remove the toxic cyanoborohydride and unreacted linker.

Advanced Linker Strategies: Zwitterionic NIR Dyes

One of the most advanced applications of APTMAB is in the synthesis of zwitterionic near-infrared (NIR) imaging agents. Traditional hydrophobic or highly anionic NIR dyes suffer from high non-specific uptake in normal tissues, leading to a low Signal-to-Background Ratio (SBR).

By conjugating APTMAB to a dye core that contains a carboxylic acid or a meso-chlorine atom (via nucleophilic substitution), chemists can introduce a permanent positive charge. When balanced with an anionic group elsewhere on the molecule, the resulting dye (e.g., ZW-4) becomes zwitterionic[1]. This net-neutral, highly hydrated state prevents the dye from adhering to serum proteins or cell membranes, allowing unbound dye to be rapidly cleared through the kidneys.

Caption: Synthesis and in vivo pathway of APTMAB-derived zwitterionic NIR dyes.

Synthetic Insight: In the synthesis of zwitterionic polymethine dyes, APTMAB is often reacted with a chloro-substituted intermediate in the presence of a coupling agent like TSTU under basic conditions for 3–5 hours. The resulting amide linkage is highly stable in vivo, and the quaternary ammonium group ensures the dye remains hydrophilic and stealthy in systemic circulation[1].

References

• Source: European Patent Office (EP3062825A1)

• Modular synthesis of non-charged and ionic xylan carbamate derivatives from xylan carbonates Source: ResearchGate / Polymer Chemistry URL:[Link]

Sources

• 1. EP3062825A1 - Near-infrared fluorescent contrast bioimaging agents and methods of use thereof - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Application Note: Preparation of Cationic Polymers via Post-Polymerization Modification using 3-Amino-N,N,N-trimethylpropan-1-aminium Bromide

Target Audience: Researchers, materials scientists, and drug development professionals. Focus: Synthesis, mechanistic rationale, and characterization of permanently charged cationic polymers for hydrogels, antimicrobial coatings, and nucleic acid delivery.

Introduction & Mechanistic Rationale

The development of cationic polymers is a cornerstone of modern biomedical engineering, enabling advancements in gene delivery (polyplex formation), antimicrobial surfaces, and functional hydrogels. 3-Amino-N,N,N-trimethylpropan-1-aminium bromide (APTMA-Br) is a highly versatile quaternary ammonium salt (CAS: 28841-49-8) utilized extensively for the post-polymerization modification of polymer backbones[1].

Structurally, APTMA-Br features a central propyl chain flanked by a highly reactive primary amino group and a permanently charged quaternary ammonium group[1].

The Causality of Reagent Selection: Unlike tertiary amine modifiers (e.g., dimethylaminopropylamine), which rely on environmental pH for protonation, the trimethylammonium group in APTMA-Br provides a permanent, pH-independent cationic charge. This ensures consistent electrostatic interactions with negatively charged biological membranes or nucleic acids. The primary amine serves as a potent nucleophile, allowing for highly efficient grafting onto activated polymer backbones (such as carbonates, anhydrides, or epoxides) via nucleophilic acyl substitution or ring-opening reactions[2].

Reagent Overview & Physicochemical Properties

Before initiating synthesis, it is critical to understand the physicochemical boundaries of the modifying reagent to optimize solvent selection and stoichiometric ratios.

Property	Specification / Value	Experimental Implication
Chemical Name	3-Amino-N,N,N-trimethylpropan-1-aminium bromide	Primary amine dictates nucleophilic grafting.
Molecular Weight	~261.00 g/mol (Dibromide salt) / ~197.12 g/mol (Monobromide)	Crucial for calculating exact molar feed ratios.
Solubility	Highly soluble in Water, Methanol, DMSO	Ideal for homogeneous reactions in polar aprotic solvents.
Reactivity Profile	Nucleophilic substitution / Amidation	Requires basic conditions to liberate the free primary amine if supplied as a hydrobromide salt.

Synthesis Workflows & Experimental Design

The most effective strategy for grafting APTMA-Br onto a neutral backbone involves a two-step homogeneous synthesis: activation of the polymer, followed by amination.

Fig 1: Two-step homogeneous synthesis workflow for cationic polymer generation.

Validated Protocols

Protocol A: Synthesis of Cationic Polysaccharide Hydrogels (Agarose Carbamates)

This protocol details the synthesis of cationic agarose, which retains its thermoreversible gelation properties while gaining functional charge for drug release or cellular interaction[2].

Mechanistic Choice: Polysaccharides are activated using diphenyl carbonate to form a phenyl carbonate intermediate. This intermediate is highly reactive toward primary amines but resists premature hydrolysis, allowing for precise control over the Degree of Substitution (DS)[2].

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 g of Agarose in 50 mL of anhydrous Dimethyl Sulfoxide (DMSO) at 80 °C under a nitrogen atmosphere until optically clear.

• Activation: Add 1.5 molar equivalents (relative to the desired DS) of diphenyl carbonate and a catalytic amount of pyridine. Stir at 80 °C for 4 hours to yield agarose phenyl carbonate (APhC).

• Amination: Cool the reaction to 50 °C. Add a 2-fold molar excess (relative to the carbonate groups) of APTMA-Br dissolved in 10 mL of DMSO.

• Reaction: Stir the mixture for 18 hours. The primary amine of APTMA-Br will attack the carbonate carbon, displacing phenol and forming a stable carbamate linkage[2].

• Purification (Self-Validating Step): Precipitate the polymer in cold ethanol. Recover the precipitate and dissolve it in deionized water. Dialyze (MWCO 3.5 kDa) against deionized water for 72 hours, changing the water twice daily. Purpose: Complete removal of cytotoxic phenol and unreacted APTMA-Br.

• Recovery: Lyophilize the dialyzed solution to obtain a white, fluffy cationic agarose powder.

Protocol B: Synthesis of Cationic Polyaspartamide via Ring-Opening

Polyaspartamide derivatives are highly biodegradable and serve as excellent non-viral gene delivery vectors.

Mechanistic Choice: Polysuccinimide (PSI) contains repeating succinimide rings that are highly susceptible to nucleophilic attack. Reacting PSI with APTMA-Br results in a ring-opening reaction, forming an amide bond without the need for prior activation.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 g of PSI in 20 mL of anhydrous N,N-Dimethylformamide (DMF).

• Amine Liberation: If APTMA-Br is supplied as a hydrobromide salt at the primary amine, add an equimolar amount of Triethylamine (TEA) to the APTMA-Br solution prior to addition. Causality: TEA neutralizes the salt, generating the free, nucleophilic primary amine required for the ring-opening attack.

• Grafting: Dropwise add the APTMA-Br solution to the PSI solution at 40 °C. Stir for 24 hours.

• Purification: Dialyze the resulting solution against 0.1 M NaCl for 24 hours (to exchange counterions and disrupt electrostatic aggregates), followed by deionized water for 48 hours. Lyophilize to yield cationic polyaspartamide.

Quantitative Characterization & Data Interpretation

To ensure the self-validation of the synthesized polymers, rigorous characterization is required.

NMR Validation: Proton NMR ( 1 H NMR) is the gold standard for confirming successful modification.

• Success Metric: The appearance of a strong, sharp singlet at ~3.1–3.2 ppm , corresponding to the nine protons of the trimethylammonium group ( −N+(CH3​)3​ ).

• Purity Metric: For Protocol A, the complete absence of peaks in the aromatic region (7.0–7.5 ppm) confirms the total displacement and removal of the phenol leaving group[2].

Predictive Properties Table: The following table summarizes expected physicochemical changes based on the feed ratio of APTMA-Br during synthesis.

APTMA-Br Feed Ratio (mol/mol)	Expected Degree of Substitution (DS)	Zeta Potential (mV) at pH 7.4	Aqueous Solubility	Biological Application
0.1	0.05 - 0.08	+5 to +12	Forms Hydrogels	Tissue engineering scaffolds
0.5	0.30 - 0.45	+20 to +35	Soluble	Antimicrobial coatings
1.0+	0.70 - 0.95	+40 to +55	Highly Soluble	Nucleic acid (DNA/RNA) delivery

Therapeutic Implications: Polyplex Formation

When highly substituted cationic polymers (DS > 0.7) are synthesized using APTMA-Br, they become highly effective at condensing negatively charged nucleic acids into nanoscale "polyplexes." The permanent charge of the quaternary ammonium group ensures tight binding even in the acidic environment of the endosome.

Fig 2: Mechanism of action for APTMA-modified cationic polymers in gene delivery.

References

• Smolecule. "Buy 3-Amino-N,N,N-trimethylpropan-1-aminium bromide | 28841-49-8". Smolecule.com.
• MDPI. "Functional Agarose Hydrogels Obtained by Employing Homogeneous Synthesis Strategies". MDPI.com.

Sources

• 1. Buy 3-Amino-N,N,N-trimethylpropan-1-aminium bromide | 28841-49-8 [smolecule.com]
• 2. mdpi.com [mdpi.com]

Surface functionalization of nanomaterials with 3-Amino-N,N,N-trimethylpropan-1-aminium bromide

Application Note & Protocol Guide: Surface Functionalization of Nanomaterials with 3-Amino-N,N,N-trimethylpropan-1-aminium Bromide

Target Audience: Researchers, materials scientists, and drug development professionals. Document Type: Advanced Technical Guide & Standard Operating Procedure (SOP).

Executive Summary & Mechanistic Rationale

The development of highly stable, cationic nanocarriers is a cornerstone of modern nucleic acid delivery and antimicrobial therapeutics. Functionalizing nanomaterials with 3-Amino-N,N,N-trimethylpropan-1-aminium bromide (APTMAB) offers a distinct physicochemical advantage over traditional primary alkylamines.

APTMAB is a bifunctional molecule featuring a reactive primary amine and a permanently charged quaternary ammonium headgroup[1]. While standard primary or secondary amines undergo protonation/deprotonation depending on the surrounding pH (often losing their cationic charge in basic environments or causing nanoparticle aggregation during transition states), the quaternary ammonium group maintains a permanent, pH-independent positive charge[2].

Causality in Design: By utilizing the primary amine strictly as a covalent anchoring point (via EDC/NHS coupling or epoxide ring-opening), the quaternary ammonium group is oriented outward into the solvent. This creates a highly positive, permanent electrostatic shield around the nanoparticle[3]. This permanent charge is critical for:

• Colloidal Stability: Inducing strong electrostatic repulsion between particles, preventing aggregation in high-salt biological media[4].

• Nucleic Acid Complexation: Facilitating robust, self-assembling electrostatic interactions with the polyanionic phosphate backbones of siRNA, mRNA, or plasmid DNA[4],[3].

• Membrane Interaction: Enhancing the disruption of negatively charged bacterial cell walls for antimicrobial applications[5],[6].

Logical Workflow & Interaction Pathway

The following diagram illustrates the chemical functionalization pathway and the subsequent biological applications enabled by the permanent cationic charge.

Workflow of nanomaterial functionalization with APTMAB and subsequent biological interactions.

Quantitative Data & Expected Characterization Metrics

A self-validating protocol requires rigorous quality control at each step. The primary indicator of successful APTMAB functionalization is a dramatic shift in the Zeta Potential ( ζ ) from highly negative to highly positive. Hydrodynamic diameter should only increase marginally (2–5 nm); larger increases indicate unwanted aggregation.

Table 1: Expected Dynamic Light Scattering (DLS) and Zeta Potential Metrics

Nanomaterial System	Functionalization Stage	Hydrodynamic Diameter (nm)	Zeta Potential (mV)	Polydispersity Index (PDI)
Gold Nanoparticles (AuNPs)	Carboxyl-PEG-AuNP (Pre-reaction)	55.0 ± 2.1	-35.4 ± 4.2	< 0.15
APTMAB-AuNP (Post-reaction)	58.2 ± 3.0	+42.1 ± 5.0	< 0.18
APTMAB-AuNP + siRNA Complex	65.4 ± 4.5	+15.2 ± 3.1	< 0.20
Mesoporous Silica (MSNs)	Bare MSN (Hydroxyl/Epoxide)	120.5 ± 5.2	-22.0 ± 3.5	< 0.20
APTMAB-MSN (Post-reaction)	125.1 ± 6.1	+38.5 ± 4.4	< 0.22

Experimental Protocols

Protocol A: Covalent Grafting to Carboxylated Gold Nanoparticles (AuNPs) via EDC/NHS Chemistry

This protocol utilizes zero-length crosslinkers (EDC/Sulfo-NHS) to form a stable amide bond between the carboxyl groups on the AuNP surface and the primary amine of APTMAB[4].

Reagents Required:

• Carboxyl-terminated AuNPs (e.g., Citrate-capped or Carboxyl-PEG-capped).

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

• N-hydroxysulfosuccinimide (Sulfo-NHS).

• 3-Amino-N,N,N-trimethylpropan-1-aminium bromide (APTMAB).

• Activation Buffer: 50 mM MES buffer, pH 6.0.

• Conjugation Buffer: 100 mM Borate buffer or PBS, pH 8.0.

Step-by-Step Methodology:

• Buffer Exchange (Preparation): Centrifuge the Carboxyl-AuNPs and resuspend the pellet in 50 mM MES buffer (pH 6.0).

  • Scientific Rationale: EDC activation is highly pH-dependent and most efficient between pH 4.7 and 6.0. Avoid buffers containing primary amines (like Tris) or carboxylates (like Acetate), as they will competitively inhibit the reaction.

• Surface Activation: Add EDC to a final concentration of 2 mM and Sulfo-NHS to a final concentration of 5 mM. Incubate at room temperature for 15 minutes under gentle agitation.

  • Scientific Rationale: EDC forms an unstable O-acylisourea intermediate. Sulfo-NHS rapidly converts this into a semi-stable amine-reactive Sulfo-NHS ester, which resists rapid hydrolysis in aqueous environments.

• Quenching & Washing: Centrifuge the activated AuNPs (e.g., 14,000 x g for 15 mins) to remove excess EDC/NHS. Resuspend the pellet in the Conjugation Buffer (pH 8.0).

• Ligand Conjugation: Immediately add APTMAB to a final concentration of 10 mM. Incubate for 2 hours at room temperature in the dark.

  • Scientific Rationale: The pH is raised to 8.0 because the primary amine of APTMAB must be in its unprotonated (free base) form to act as an effective nucleophile against the NHS ester. The quaternary ammonium group remains permanently charged and does not participate in the covalent reaction[1].

• Purification: Centrifuge the suspension, discard the supernatant containing unreacted APTMAB, and resuspend the functionalized AuNPs in ultra-pure water or a physiological buffer. Repeat the wash step twice.

• Validation: Measure the Zeta potential. A successful reaction is validated by a shift from ~ -35 mV to > +35 mV.

Protocol B: Surface Grafting onto Mesoporous Silica Nanoparticles (MSNs) via Epoxide Ring-Opening

For silica nanoparticles, silanization followed by nucleophilic substitution is highly efficient[5],[7].

Reagents Required:

• Bare Mesoporous Silica Nanoparticles (MSNs).

• (3-Glycidyloxypropyl)trimethoxysilane (GPTMS).

• 3-Amino-N,N,N-trimethylpropan-1-aminium bromide (APTMAB).

• Anhydrous Toluene.

• Sodium Carbonate Buffer (0.1 M, pH 9.5).

Step-by-Step Methodology:

• Epoxide Functionalization: Disperse 100 mg of bare MSNs in 20 mL of anhydrous toluene. Add 0.5 mL of GPTMS. Reflux the mixture at 110°C for 12 hours under a nitrogen atmosphere.

• Washing: Recover the Epoxide-MSNs by centrifugation. Wash extensively with toluene and ethanol to remove unreacted silane. Dry under a vacuum.

• Ring-Opening Conjugation: Disperse 50 mg of Epoxide-MSNs in 10 mL of Sodium Carbonate Buffer (pH 9.5). Add 50 mg of APTMAB.

  • Scientific Rationale: The highly basic pH (9.5) ensures the primary amine of APTMAB is fully deprotonated. The unprotonated amine acts as a strong nucleophile, attacking the less sterically hindered carbon of the epoxide ring, forming a stable secondary amine linkage.

• Incubation: Stir the suspension continuously at 60°C for 24 hours. The elevated temperature provides the activation energy required for efficient epoxide ring-opening.

• Purification: Centrifuge and wash the resulting APTMAB-MSNs three times with deionized water and once with ethanol. Dry under a vacuum or store as an aqueous suspension.

• Validation: Confirm functionalization via FTIR (appearance of C-H stretching from the methyl groups and N-H bending) and a positive Zeta potential shift[3].

Troubleshooting & Quality Control

• Issue: Nanoparticle Aggregation during EDC/NHS Coupling.

  • Causality: If the pH drops too low during the conjugation step, the primary amine becomes protonated, reducing its nucleophilicity. The particles may lose their electrostatic repulsion before the quaternary ammonium ligand is attached.

  • Solution: Ensure strict adherence to the pH 8.0 conjugation buffer. Utilize brief ultrasonication immediately after adding the APTMAB ligand.

• Issue: Low Zeta Potential (+5 to +15 mV) Post-Reaction.

  • Causality: Incomplete functionalization due to hydrolyzed NHS esters or degraded epoxides.

  • Solution: Always use freshly prepared EDC/NHS solutions. EDC is highly hygroscopic and loses activity rapidly if exposed to ambient moisture. Ensure MSNs are thoroughly dried before silanization to prevent premature polymerization of GPTMS.

Sources

• 1. evitachem.com [evitachem.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Functionalized gold nanoparticles for the binding, stabilization, and delivery of therapeutic DNA, RNA, and other biological macromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dual Biocide Behaviour of Quaternary Ammonium Functionalized Mesoporous Silica Nanoparticles Loaded with Thymus Essential Oil for Stone Conservation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Surface chemistry of gold nanoparticles for health-related applications - Chemical Science (RSC Publishing) DOI:10.1039/C9SC06497D [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Application Notes & Protocols: 3-Amino-N,N,N-trimethylpropan-1-aminium Bromide as a Versatile Precursor for Advanced Zwitterionic Materials

Abstract

Zwitterionic materials, characterized by an equal number of positive and negative charges within their repeating units, have emerged as a superior class of biomaterials, often outperforming the "gold standard," polyethylene glycol (PEG).[1][2] Their exceptional hydrophilicity, robust anti-fouling capabilities, and excellent biocompatibility stem from their ability to form a tightly bound hydration layer via electrostatic interactions, which effectively resists nonspecific protein adsorption and subsequent biofouling.[3][4][5][6] This guide provides a detailed exploration of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide , a strategic precursor for synthesizing novel carboxybetaine-type zwitterionic polymers. We present the scientific rationale, synthesis workflows, detailed polymerization protocols, and characterization methodologies. Furthermore, we provide a practical protocol for creating an antifouling zwitterionic hydrogel coating, a critical application in medical device and drug delivery research.

The Scientific Imperative for Advanced Zwitterionic Materials

In the fields of drug delivery, tissue engineering, and implantable medical devices, the interface between a synthetic material and a biological environment is paramount. The initial event upon implantation is the nonspecific adsorption of proteins, which triggers a cascade of undesirable host responses, including immune reactions, blood coagulation, and bacterial colonization (biofilm formation).[7] For decades, PEG has been the primary material used to mitigate these effects. However, its susceptibility to oxidative degradation and emerging concerns about its immunogenicity have driven the search for more stable and effective alternatives.[1][2][8]

Zwitterionic polymers, such as poly(carboxybetaine)s and poly(sulfobetaine)s, represent a significant advancement.[3][8] Their unique charge-balanced structure endows them with several key advantages:

• Superior Antifouling Properties: They can reduce protein adsorption by over 95% compared to conventional materials.[9]

• Enhanced Biocompatibility: They exhibit low immunogenicity, making them ideal for long-term in vivo applications.[10][11][12]

• Exceptional Stability: They maintain their properties in complex biological environments.[1][3]

This application note focuses on a specific and versatile precursor, 3-Amino-N,N,N-trimethylpropan-1-aminium bromide, to construct custom zwitterionic materials tailored for high-performance biomedical applications.

Precursor Profile: 3-Amino-N,N,N-trimethylpropan-1-aminium Bromide

This precursor is a bifunctional molecule containing a reactive primary amine and a stable quaternary ammonium cation. This unique structure makes it an ideal starting point for building carboxybetaine-type monomers.

Property	Value	Source
IUPAC Name	3-aminopropyl(trimethyl)azanium;bromide	[13][14]
CAS Number	28841-49-8	[13]
Molecular Formula	C₆H₁₇BrN₂	[13]
Molecular Weight	197.12 g/mol	[13]
Canonical SMILES	C(C)CCCN.[Br-]	[13]
Key Features	Contains a primary amine for covalent modification and a permanent quaternary ammonium cation.

Synthesis Pathway: From Precursor to Zwitterionic Monomer

The core strategy involves a two-step modification of the precursor to create a polymerizable carboxybetaine methacrylate monomer. This approach provides a clear and controllable route to a novel zwitterionic building block.

Causality Behind the Synthesis Design: The primary amine of the precursor is an excellent nucleophile. We leverage this reactivity in a ring-opening reaction with glycidyl methacrylate. This reaction is highly efficient and introduces the polymerizable methacrylate group in a single step. The subsequent reaction with succinic anhydride converts the newly formed hydroxyl group into a carboxylate, thus completing the zwitterionic structure. This multi-step process allows for the precise installation of each functional component.

Caption: Synthesis workflow for the zwitterionic monomer.

Protocol 3.1: Synthesis of (Methacryloyloxy)-Carboxybetaine Monomer

Materials:

• 3-Amino-N,N,N-trimethylpropan-1-aminium bromide (Precursor)

• Glycidyl methacrylate (GMA)

• Succinic anhydride

• Triethylamine (TEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Inhibitor (e.g., hydroquinone monomethyl ether, MEHQ)

Procedure:

• Step 1: Formation of Hydroxyl-Functionalized Cationic Intermediate a. In a round-bottom flask under a nitrogen atmosphere, dissolve the precursor (1 equivalent) in anhydrous DMF. b. Add GMA (1.1 equivalents) dropwise to the solution while stirring at room temperature. c. Heat the reaction mixture to 50°C and stir for 24 hours. d. Monitor the reaction by TLC or ¹H NMR to confirm the consumption of the primary amine and the opening of the epoxide ring.

• Step 2: Formation of the Final Zwitterionic Monomer a. Cool the reaction mixture from Step 1 to 0°C in an ice bath. b. Add succinic anhydride (1.2 equivalents) and TEA (1.2 equivalents) to the flask. c. Allow the mixture to warm to room temperature and stir for another 24 hours. d. Add a small amount of MEHQ inhibitor to prevent premature polymerization. e. Precipitate the final product by adding the reaction mixture dropwise into a large volume of cold diethyl ether. f. Filter the resulting white solid, wash with diethyl ether, and dry under vacuum.

• Characterization: Confirm the structure of the final monomer using ¹H NMR, ¹³C NMR, and FTIR spectroscopy.[15][16][17]

Controlled Polymerization for Tailored Material Properties

To create well-defined polymers with predictable molecular weights and narrow distributions, a controlled polymerization technique is essential. Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization is an ideal choice for zwitterionic monomers, as it is tolerant to a wide range of functional groups and can be performed under relatively mild conditions.[18][19][20]

Why RAFT Polymerization? RAFT allows for the synthesis of polymers with controlled architecture (e.g., block copolymers), precise molecular weight, and low polydispersity. This level of control is critical for establishing clear structure-property relationships and ensuring reproducibility in biomedical applications.

Caption: The reversible mechanism of RAFT polymerization.

Protocol 4.1: RAFT Polymerization of Zwitterionic Monomer

Materials:

• Synthesized Zwitterionic Monomer (from Protocol 3.1)

• RAFT Agent (e.g., 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid, CPADB)

• Initiator (e.g., Azobisisobutyronitrile, AIBN)

• Solvent (e.g., saline water or a water/alcohol mixture)[21]

Procedure:

• In a Schlenk flask, dissolve the zwitterionic monomer, RAFT agent, and AIBN in the chosen solvent. The molar ratio of [Monomer]:[RAFT Agent]:[Initiator] (e.g., 100:1:0.2) will determine the target molecular weight.

• Seal the flask with a rubber septum and deoxygenate the solution by bubbling with nitrogen for 30 minutes in an ice bath.

• Place the flask in a preheated oil bath at 70°C and stir for the desired reaction time (e.g., 6-24 hours).

• Stop the polymerization by exposing the solution to air and cooling it in an ice bath.

• Purify the polymer by dialysis against deionized water for 48 hours (using an appropriate MWCO membrane) to remove unreacted monomer and other small molecules.

• Obtain the final polymer as a solid product via lyophilization (freeze-drying).

Essential Characterization of Zwitterionic Polymers

Thorough characterization is a self-validating step to ensure the successful synthesis of the target material.

Technique	Purpose	Expected Result
¹H NMR	Confirm polymer structure and calculate monomer conversion.	Broadening of peaks corresponding to the polymer backbone; disappearance of vinyl proton peaks from the monomer.[15]
FTIR	Verify the presence of key functional groups (amide, ester, carboxylate, quaternary ammonium).	Characteristic peaks for C=O (ester and amide), C-N, and O-H (from carboxyl) should be present.[16]
GPC/SEC	Determine number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).	A monomodal peak with a low PDI (typically < 1.3) confirming a controlled polymerization.[15]
Contact Angle	Assess the hydrophilicity of a surface coated with the polymer.	A low water contact angle, indicating a highly hydrophilic, wettable surface.[5]

Field-Proven Applications

The unique properties of zwitterionic polymers derived from precursors like 3-Amino-N,N,N-trimethylpropan-1-aminium bromide make them highly suitable for a range of demanding applications.

• Antifouling Coatings: When grafted onto surfaces of medical implants, catheters, or biosensors, these polymers create a hydration barrier that physically and energetically repels proteins, cells, and bacteria, significantly reducing the risk of device failure and infection.[7][9][19][22]

• Advanced Drug Delivery: As nanocarriers, zwitterionic polymers can extend the circulation half-life of therapeutic agents by evading the immune system.[3][8] Their structures can also be designed to be responsive to stimuli like pH, allowing for targeted drug release in specific microenvironments, such as tumors.[23]

• Tissue Engineering and Regenerative Medicine: Zwitterionic hydrogels are excellent candidates for tissue scaffolds and wound dressings.[10][24] They are highly biocompatible, non-immunogenic, and can maintain a moist environment conducive to healing while preventing bacterial colonization.[23][24][25]

Application Protocol: Surface-Initiated Photografting of an Antifouling Hydrogel Coating

This protocol describes a method to covalently attach a cross-linked zwitterionic hydrogel layer to a substrate, creating a robust and highly effective antifouling surface.[7]

Causality Behind the Protocol Design: Surface-initiated polymerization ensures that the polymer chains are covalently bound to the substrate, creating a highly durable coating. Using photopolymerization provides excellent spatial and temporal control over the grafting process. The inclusion of a cross-linker is critical for forming a stable hydrogel network, which enhances both the mechanical stability and the antifouling performance of the coating.[7]

Caption: Experimental workflow for hydrogel coating.

Materials:

• Substrate (e.g., glass slide, polydimethylsiloxane (PDMS) wafer)

• Zwitterionic Monomer (from Protocol 3.1)

• Zwitterionic Cross-linker (e.g., carboxybetaine dimethacrylate)

• Photoinitiator (e.g., Irgacure 2959)

• Phosphate-buffered saline (PBS)

Procedure:

• Substrate Preparation: a. Thoroughly clean the substrate by sonicating in ethanol and then deionized water. Dry with a stream of nitrogen. b. For enhanced covalent attachment, functionalize the surface. For glass, this can be done by treating with a silane agent like 3-(trimethoxysilyl)propyl methacrylate. For PDMS, a brief oxygen plasma treatment works well.

• Preparation of Polymerization Solution: a. In a small vial protected from light, prepare a solution of the zwitterionic monomer (e.g., 20 wt%), cross-linker (e.g., 1-5 mol% relative to monomer), and photoinitiator (e.g., 0.5 wt%) in PBS. b. Gently mix until all components are fully dissolved.

• Grafting Procedure: a. Place the functionalized substrate in a suitable container. b. Pipette the polymerization solution onto the substrate surface, ensuring complete coverage. To create a uniform film, a second glass slide can be placed on top with spacers. c. Expose the assembly to UV light (e.g., 365 nm) for a defined period (e.g., 5-15 minutes). The exposure time will influence the thickness and cross-link density of the hydrogel.

• Post-Polymerization Processing: a. Carefully disassemble the setup and immediately immerse the coated substrate in a beaker of deionized water. b. Soak the substrate for at least 24 hours, changing the water several times, to leach out any unreacted monomer and initiator. c. Store the coated substrate in PBS until further use.

Self-Validation and Expected Outcomes:

• Visual Inspection: The coated surface should be optically transparent.

• Wettability: The surface should become highly hydrophilic. A water droplet should spread out, corresponding to a contact angle of < 20°.

• Antifouling Performance: A simple protein adsorption test can be performed. Incubate the coated substrate and an uncoated control in a solution of fluorescently-labeled fibrinogen or lysozyme. After rinsing, the coated substrate should show a dramatic reduction (>90%) in fluorescence intensity compared to the control, confirming its resistance to protein adsorption.[7]

References

• McGann, C. L., et al. (2017). Antifouling and Mechanical Properties of Photografted Zwitterionic Hydrogel Thin-Film Coatings Depend on the Cross-Link Density. PMC. Available at: [Link]

• Li, C., et al. (2024). Zwitterionic hydrogels and their biomedical applications: a review. ResearchGate. Available at: [Link]

• ACS Publications. (2024). Zwitterionic Polymers for Biomedical Applications: Antimicrobial and Antifouling Strategies toward Implantable Medical Devices and Drug Delivery. Langmuir. Available at: [Link]

• Patsnap Eureka. (2025). Zwitterionic Coatings for Biofouling Resistance. Available at: [Link]

• ACS Publications. (2025). Antifouling and Bactericidal Zwitterionic Polymer Coatings with Synergistic Inhibitory and Killing Properties. ACS Applied Bio Materials. Available at: [Link]

• PubMed. (2024). Recent advances of multifunctional zwitterionic polymers for biomedical application. Available at: [Link]

• PubMed. (2016). Zwitterionic materials for antifouling membrane surface construction. Available at: [Link]

• ResearchGate. (2024). Zwitterionic Polymers for Biomedical Applications: Antimicrobial and Antifouling Strategies toward Implantable Medical Devices and Drug Delivery | Request PDF. Available at: [Link]

• OAE Publishing Inc. (2024). Zwitterionic hydrogels and their biomedical applications: a review. Available at: [Link]

• MDPI. (2025). Zwitterionic Poly(Carboxybetaine Methacrylate)s in Drug Delivery, Antifouling Coatings, and Regenerative Tissue Platforms. Available at: [Link]

• PubMed. (2024). Zwitterionic Polymers for Biomedical Applications: Antimicrobial and Antifouling Strategies toward Implantable Medical Devices and Drug Delivery. Available at: [Link]

• ACS Publications. (2025). Zwitterionic Hydrogels: From Synthetic Design to Biomedical Applications. Langmuir. Available at: [Link]

• MDPI. (2023). Sustainable Coating Based on Zwitterionic Functionalized Polyurushiol with Antifouling and Antibacterial Properties. Available at: [Link]

• PMC. (2025). Engineering principles of zwitterionic hydrogels: Molecular architecture to manufacturing innovations for advanced healthcare materials. Available at: [Link]

• PubMed. (2025). Injectable zwitterionic hydrogels for biomedical applications: design strategies and emerging trends. Available at: [Link]

• MDPI. (2014). Structures and Synthesis of Zwitterionic Polymers. Available at: [Link]

• PMC. (2015). Synthesis of Zwitterionic Copolymers via Copper-Mediated Aqueous Living Radical Grafting Polymerization on Starch. Available at: [Link]

• Diva-Portal.org. (2014). Polymerization of Zwitterionic Sulphobetaine Methacrylate and Modification of Contact Lens Substrate. Available at: [Link]

• ResolveMass. (2025). Comprehensive Guide to Zwitterionic Polymers. Available at: [Link]

• ACS Publications. (2002). Synthesis and Solution Properties of Zwitterionic Polymers. Chemical Reviews. Available at: [Link]

• MDPI. (2014). Structures and Synthesis of Zwitterionic Polymers. Available at: [Link]

• ACS Publications. (2022). Design, Synthesis, and Characterization of Fully Zwitterionic, Functionalized Dendrimers. ACS Omega. Available at: [Link]

• PubMed. (2014). Synthesis and Characterization of Alkylammonium Zwitterionic Amino Acids Derivatives by FTIR, NMR Spectroscopy and DFT Calculations. Available at: [Link]

• India Fine Chemicals. (n.d.). (3-Bromopropyl)trimethylammonium bromide. Available at: [Link]

• MDPI. (2022). Preparation of a Novel Type of Zwitterionic Polymer and the Antifouling PDMS Coating. Available at: [Link]

• PMC. (2024). Synthesis of Novel Zwitterionic Surfactants: Achieving Enhanced Water Resistance and Adhesion in Emulsion Polymer Adhesives. Available at: [Link]

• PubChem. (n.d.). 3-Amino-N,N,N-trimethyl-1-propanaminium. Available at: [Link]

• PubMed. (2016). Different in vitro and in vivo behaviors between Poly(carboxybetaine methacrylate) and poly(sulfobetaine methacrylate). Available at: [Link]

• ResearchGate. (2014). (PDF) Structures and synthesis of zwitterionic polymers. Available at: [Link]

• PMC. (2025). Polycarboxybetaine in advanced drug delivery systems: From structure-function relationship to therapeutic applications. Available at: [Link]

• ResearchGate. (2015). Molecular Properties of Poly(carboxybetaine) in Solutions with Different Ionic Strengths and pH Values. Available at: [Link]

• MDPI. (2025). Tertiary Amine Oxide-Containing Zwitterionic Polymers: From Material Design to Biomedical Applications. Available at: [Link]

• Wikipedia. (n.d.). Polysulfobetaine. Available at: [Link]

• PubMed. (2019). Synthesis of Zwitterionic Polymers Containing a Tertiary Sulfonium Group for Protein Stabilization. Available at: [Link]

• Oakwood Chemical. (n.d.). 3-Bromo-N,N,N-trimethylpropan-1-aminium bromide. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Versatile Chemistry of 3-Bromo-N,N,N-trimethylpropan-1-aminium Bromide: From Synthesis to Bioactivity. Available at: [Link]

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Application Notes and Protocols for Amidation Reactions Using 3-Amino-N,N,N-trimethylpropan-1-aminium bromide

Introduction: The Strategic Utility of Quaternary Ammonium-Containing Amides

Amide bond formation is a cornerstone of modern organic and medicinal chemistry, fundamental to the synthesis of a vast array of pharmaceuticals, biomaterials, and other functional molecules. The introduction of a permanently charged quaternary ammonium moiety into a molecule via an amide linkage offers a powerful strategy to modulate its physicochemical properties. This modification can enhance aqueous solubility, improve cell permeability, and introduce specific biological activities. 3-Amino-N,N,N-trimethylpropan-1-aminium bromide is a versatile building block for this purpose, featuring a primary amine for amide bond formation and a quaternary ammonium group that imparts a permanent positive charge.

This guide provides a comprehensive, step-by-step protocol for the amidation reaction of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide with a generic carboxylic acid, leveraging the well-established 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (sulfo-NHS) coupling chemistry. We will delve into the mechanistic rationale behind the chosen methodology, offering insights into reaction optimization, purification strategies for ionic molecules, and methods for analytical characterization.

The Chemistry of EDC/sulfo-NHS Mediated Amidation

The carbodiimide-mediated coupling of a carboxylic acid and an amine is a widely employed method for amide bond formation due to its efficiency and mild reaction conditions.[1][2][3] The reaction proceeds through a multi-step mechanism that can be optimized for challenging substrates, such as the water-soluble and permanently charged 3-Amino-N,N,N-trimethylpropan-1-aminium bromide.

The Role of EDC and the O-Acylisourea Intermediate

The reaction is initiated by the activation of the carboxylic acid with EDC. EDC is a water-soluble carbodiimide that reacts with the carboxyl group to form a highly reactive O-acylisourea intermediate.[2][3] This intermediate is susceptible to nucleophilic attack by the primary amine of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide.

However, the O-acylisourea intermediate is unstable in aqueous solutions and can undergo hydrolysis, reverting to the starting carboxylic acid, or rearrange to form an unreactive N-acylurea byproduct.[2] To mitigate these side reactions and improve the overall efficiency of the coupling, an additive such as N-hydroxysulfosuccinimide (NHS) or its water-soluble analog, sulfo-NHS, is often included.

Enhancing Efficiency and Stability with sulfo-NHS

The addition of sulfo-NHS provides an alternative reaction pathway that enhances the stability of the activated species. The O-acylisourea intermediate reacts with sulfo-NHS to form a more stable sulfo-NHS ester.[1][3][4] This semi-stable ester is less susceptible to hydrolysis and has a longer half-life, allowing for a more efficient reaction with the amine. This two-step approach, involving pre-activation of the carboxylic acid with EDC and sulfo-NHS before the addition of the amine, is a preferred method as it can lead to higher coupling yields.[1][3]

The overall reaction scheme can be visualized as follows:

Caption: Workflow of the two-step EDC/sulfo-NHS mediated amidation reaction.

Experimental Protocol: A Step-by-Step Guide

This protocol provides a general framework for the amidation of a generic carboxylic acid with 3-Amino-N,N,N-trimethylpropan-1-aminium bromide. Optimization of reactant stoichiometry, reaction time, and temperature may be necessary for specific substrates.

Materials and Reagents

Reagent	Recommended Grade	Supplier Example
Carboxylic Acid of Interest	≥98% Purity	N/A
3-Amino-N,N,N-trimethylpropan-1-aminium bromide	≥98% Purity	Fluorochem
EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)	≥98% Purity	Thermo Fisher
Sulfo-NHS (N-hydroxysulfosuccinimide)	≥98% Purity	Thermo Fisher
2-(N-morpholino)ethanesulfonic acid (MES)	Buffer Grade	MilliporeSigma
Phosphate-Buffered Saline (PBS)	pH 7.2-7.5	MilliporeSigma
Hydrochloric Acid (HCl)	1 M solution	MilliporeSigma
Sodium Hydroxide (NaOH)	1 M solution	MilliporeSigma
Dichloromethane (DCM)	ACS Grade	MilliporeSigma
Methanol (MeOH)	ACS Grade	MilliporeSigma
Diethyl Ether	Anhydrous	MilliporeSigma

Step 1: Preparation of Buffers and Stock Solutions

• Activation Buffer: Prepare a 0.1 M MES buffer and adjust the pH to 6.0 using 1 M NaOH. The activation of the carboxylic acid with EDC/sulfo-NHS is most efficient at a slightly acidic pH.[3]

• Coupling Buffer: Prepare a 1X PBS solution and adjust the pH to 7.2-7.5 with 1 M NaOH or 1 M HCl as needed. The reaction of the sulfo-NHS ester with the primary amine is most efficient at a neutral to slightly basic pH.[2]

• Carboxylic Acid Solution: Dissolve the carboxylic acid in the Activation Buffer to a final concentration of 10-20 mM. If the carboxylic acid has limited aqueous solubility, a co-solvent such as DMSO or DMF can be used, but the final concentration of the organic solvent should be kept to a minimum.

• Amine Solution: Dissolve 3-Amino-N,N,N-trimethylpropan-1-aminium bromide in the Coupling Buffer to a final concentration of 20-30 mM.

Step 2: Activation of the Carboxylic Acid

• In a clean reaction vessel, add the prepared carboxylic acid solution.

• Prepare fresh solutions of EDC and sulfo-NHS in Activation Buffer immediately before use. EDC is susceptible to hydrolysis, so it is crucial to use freshly prepared solutions.[1][3]

• Add EDC (1.2 equivalents relative to the carboxylic acid) and sulfo-NHS (1.5 equivalents relative to the carboxylic acid) to the carboxylic acid solution.

• Stir the reaction mixture at room temperature for 15-30 minutes. This allows for the formation of the sulfo-NHS ester intermediate.[1]

Step 3: Amide Coupling Reaction

• To the activated carboxylic acid mixture, add the 3-Amino-N,N,N-trimethylpropan-1-aminium bromide solution (1.5-2.0 equivalents relative to the carboxylic acid). The use of a slight excess of the amine can help drive the reaction to completion.

• Ensure the pH of the reaction mixture is between 7.2 and 7.5. Adjust with 1 M NaOH if necessary.

• Allow the reaction to proceed at room temperature with continuous stirring for 2-4 hours. The reaction can also be performed overnight at 4°C, which may be beneficial for sensitive substrates.[1]

Caption: Experimental workflow for the amidation reaction.

Step 4: Workup and Purification

The purification of the final product is challenging due to its high water solubility and permanent charge. Standard silica gel chromatography is often ineffective as the quaternary ammonium salt can strongly interact with the stationary phase.[5]

• Quenching (Optional): If there is a concern about unreacted sulfo-NHS esters, the reaction can be quenched by adding a small amount of a primary amine-containing buffer, such as Tris or glycine, and stirring for an additional 30 minutes.

• Solvent Removal: Remove the aqueous solvent under reduced pressure (e.g., using a rotary evaporator).

• Precipitation/Crystallization:

  • The resulting residue can be triturated with a solvent in which the product is insoluble but the starting materials and byproducts have some solubility. A common approach for quaternary ammonium salts is to use a polar aprotic solvent like acetone or a non-polar solvent like diethyl ether to precipitate the product.[6]

  • Dissolve the crude residue in a minimal amount of a polar solvent, such as methanol, and then add a less polar solvent, such as dichloromethane or diethyl ether, to induce precipitation of the product.

  • Collect the precipitate by filtration, wash with the non-polar solvent, and dry under vacuum.

• Ion-Exchange Chromatography: If precipitation is unsuccessful, ion-exchange chromatography can be employed. Use a cation-exchange resin to capture the positively charged product, wash away neutral and anionic impurities, and then elute the product with a high salt concentration buffer.

• Reverse-Phase Chromatography: For some quaternary ammonium compounds, reverse-phase chromatography (e.g., C18) with a mobile phase containing an ion-pairing agent (e.g., trifluoroacetic acid) can be an effective purification method.

Analytical Characterization

The successful synthesis of the target amide should be confirmed by a combination of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for structural elucidation. Key diagnostic signals to look for include:

  • The disappearance of the primary amine protons of the starting material.

  • The appearance of an amide N-H proton signal.

  • Shifts in the signals of the propyl chain adjacent to the newly formed amide bond.

  • The characteristic singlet for the nine protons of the trimethylammonium group.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) with electrospray ionization (ESI) is ideal for confirming the molecular weight of the ionic product. The expected mass corresponding to the cationic part of the molecule should be observed.

• Fourier-Transform Infrared (FTIR) Spectroscopy: The formation of the amide bond can be confirmed by the appearance of a strong carbonyl (C=O) stretching band around 1650 cm⁻¹ and an N-H bending vibration around 1550 cm⁻¹.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Product Yield	1. Inactive EDC due to hydrolysis.2. Inefficient activation of the carboxylic acid.3. Suboptimal pH for coupling.	1. Use fresh, high-quality EDC and prepare solutions immediately before use.2. Increase the amount of EDC and sulfo-NHS. Increase the activation time.3. Carefully monitor and maintain the pH of the coupling reaction between 7.2 and 7.5.
Multiple Products	Side reactions of the O-acylisourea intermediate.	Ensure a sufficient excess of sulfo-NHS is used to favor the formation of the more stable sulfo-NHS ester.
Purification Issues	Product is highly water-soluble and difficult to separate from byproducts.	Try different solvent systems for precipitation/crystallization. If unsuccessful, explore ion-exchange or reverse-phase chromatography.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and gloves, when handling chemicals.

• 3-Amino-N,N,N-trimethylpropan-1-aminium bromide: This compound is classified as an irritant and may be harmful if swallowed. Avoid contact with skin and eyes, and do not inhale the dust.[7]

• EDC and sulfo-NHS: These reagents are moisture-sensitive and can be irritating. Handle them in a well-ventilated area or a fume hood.

• Waste Disposal: Dispose of all chemical waste in accordance with local regulations.

Conclusion

The protocol detailed in this application note provides a robust and adaptable method for the synthesis of amides containing a quaternary ammonium group using 3-Amino-N,N,N-trimethylpropan-1-aminium bromide. By leveraging the well-understood EDC/sulfo-NHS coupling chemistry, researchers can efficiently introduce this charged moiety into a wide range of molecules. The insights into the reaction mechanism, purification strategies for ionic compounds, and analytical characterization methods are intended to empower scientists in drug development and materials science to successfully synthesize and utilize these valuable compounds.

References

• General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. (2025). Bench-Top-Scientist. [Link]

• Method of purifying quaternary alkyl ammonium salt and quaternary alkyl ammonium salt. (n.d.).

• Amines: Synthesis and Reactions. (2021, February 24). Al-Mustansiriyah University. [Link]

• Amidation of Acid Chlorides to Primary Amides with Ammonium Salts. (2018, March 6). Chinese Journal of Chemistry. [Link]

• 21.7: Synthesis of Amines from Carboxylic Amides. (2015, July 19). Chemistry LibreTexts. [Link]

• Synthesis of Amines. (n.d.). Jack Westin. [Link]

• Amines and Amides. (n.d.). University of Wisconsin-River Falls. [Link]

• Isolation and purification of quaternary ammonium salts. (n.d.).

• Fischer, M. J. E. (2010). Amine coupling through EDC/NHS: a practical approach. Methods in Molecular Biology, 627, 55–73. [Link]

• Douthwaite, J. L., et al. (2023). Formal Cross-Coupling of Amines and Carboxylic Acids to Form sp3–sp2 Carbon–Carbon Bonds. Journal of the American Chemical Society. [Link]

• A protocol for amide coupling by in situ formation of acyl fluorides and reaction with amines at elevated temperature. (n.d.). Organic & Biomolecular Chemistry. [Link]

• Coupling reagent and method for coupling amines with carboxylic acids. (n.d.).

• Quaternary ammonium salt purification. (2025, November 22). Reddit. [Link]

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Technical Notes & Optimization

Troubleshooting poor solubility of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide in non-polar solvents

Topic: Solubilizing 3-Amino-N,N,N-trimethylpropan-1-aminium Bromide in Non-Polar Solvents

Introduction

3-Amino-N,N,N-trimethylpropan-1-aminium bromide is a highly polar, hydrophilic quaternary ammonium salt. Due to its ionic nature and the presence of a primary amine, researchers frequently encounter severe solubility bottlenecks when attempting to use this compound in non-polar or weakly polar organic solvents (e.g., hexane, toluene, dichloromethane). This guide provides field-proven methodologies to overcome these thermodynamic barriers, ensuring seamless integration into your synthetic or analytical workflows.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my 3-Amino-N,N,N-trimethylpropan-1-aminium bromide completely insoluble in solvents like toluene or dichloromethane (DCM)? Causality & Mechanism: The insolubility is a direct consequence of the solvent's low dielectric constant and the compound's inherently high lattice energy[2]. The small, hard bromide anion forms a very tight, highly localized ion pair with the quaternary ammonium cation. Non-polar solvents lack the necessary dielectric constant ( ε ) and hydrogen-bonding capacity to overcome this electrostatic attraction and solvate the ions [2]. Consequently, the thermodynamic penalty for breaking the crystal lattice is too high, leaving the salt as an undissolved suspension.

Q2: I need this molecule fully dissolved in an organic phase for my specific workflow. What is the most effective chemical modification? Solution: The most robust approach is Counter-Ion Exchange (Metathesis) . By swapping the hard bromide (Br⁻) anion for a larger, more diffuse, and lipophilic "soft" anion—such as hexafluorophosphate (PF₆⁻), tetrafluoroborate (BF₄⁻), or bis(trifluoromethanesulfonyl)imide (NTf₂⁻)—you fundamentally alter the physicochemical properties of the salt [3]. These bulky anions delocalize the negative charge, drastically reducing the lattice energy and the melting point (often yielding room-temperature ionic liquids), which facilitates spontaneous dissolution in non-polar organic solvents [3].

Q3: How do I practically execute a counter-ion exchange to improve lipophilicity? Protocol: Below is a self-validating, step-by-step methodology for exchanging the bromide ion with a hexafluorophosphate (PF₆⁻) anion using a biphasic system [4]. This system is self-validating because the successful exchange inherently drives the product into the organic phase, serving as a visual confirmation of success.

Step-by-Step Methodology: Hexafluorophosphate Metathesis

• Dissolution: Dissolve 1.0 equivalent of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide in a minimum volume of deionized water.

• Reagent Preparation: In a separate flask, dissolve 1.1 to 1.2 equivalents of Potassium hexafluorophosphate (KPF₆) in deionized water.

• Mixing: Slowly add the KPF₆ solution to the quaternary ammonium solution under vigorous stirring at room temperature. A cloudy suspension or oil may immediately form as the more lipophilic PF₆⁻ salt precipitates from the aqueous phase [5].

• Biphasic Extraction: Add an equal volume of dichloromethane (DCM) to the reaction mixture. Stir vigorously for 2 to 4 hours to ensure complete ion exchange and partitioning. The bulky PF₆⁻ salt will preferentially migrate into the organic (DCM) layer.

• Phase Separation: Transfer the mixture to a separatory funnel. Allow the layers to separate completely. The bottom layer (DCM) contains your target 3-Amino-N,N,N-trimethylpropan-1-aminium hexafluorophosphate. The top aqueous layer contains the KBr waste [4].

• Washing & Drying: Collect the DCM layer and wash it twice with small portions of cold deionized water to remove any residual KBr. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure to yield the highly organic-soluble product.

Q4: What if my downstream workflow prohibits altering the counter-ion? Are there alternative methods? Solution: If the bromide counter-ion must be retained, you cannot force the compound into a purely non-polar phase. Instead, you must employ Phase-Transfer Catalysis (PTC) or solvent blending.

• Biphasic PTC Systems: Run your reaction in a heterogeneous water/organic mixture. Quaternary ammonium salts are classic phase-transfer catalysts. The compound will reside primarily at the liquid-liquid interface or shuttle transiently into the organic phase as an ion pair to react with non-polar substrates, before returning to the aqueous phase [1].

• Co-Solvent Blending: Introduce a polar, aprotic co-solvent. Adding 10-20% of N,N-Dimethylformamide (DMF) or Acetonitrile to your toluene or DCM can sufficiently raise the bulk dielectric constant of the medium to achieve partial solvation without completely disrupting the non-polar nature of your primary solvent.

Quantitative Data: Impact of Counter-Ion on Physicochemical Properties

The following table summarizes the theoretical impact of counter-ion exchange on quaternary ammonium salts, demonstrating why metathesis is the preferred troubleshooting route for solubility issues [3].

Counter-Ion	Anion Radius / Bulkiness	Lattice Energy	Melting Point	Solubility in DCM / Toluene
Bromide (Br⁻)	Small	Very High	High (Solid)	Insoluble
Tetrafluoroborate (BF₄⁻)	Medium	Moderate	Moderate	Partially Soluble
Hexafluorophosphate (PF₆⁻)	Large	Low	Low (Often Oil/Solid)	Highly Soluble
Bis(trifluoromethanesulfonyl)imide (NTf₂⁻)	Very Large	Very Low	Very Low (Ionic Liquid)	Miscible / Highly Soluble

Workflow Visualization

The following diagram illustrates the logical workflow for the counter-ion exchange and phase separation process described in the methodology above.

Workflow for counter-ion exchange and subsequent organic phase extraction.

References

• Chem-Station. "Phase-Transfer Catalyst (PTC)". Chem-Station Int. Ed. [Link]

• ChemRxiv. "Degradation Kinetics and Solvent Effects of Various Long-Chain Quaternary Ammonium Salts". ChemRxiv. [Link]

• Kokubo, K., et al. "Characterization and Solution Properties of Quaternary-Ammonium-Salt-Type Amphiphilic Gemini Ionic Liquids". ACS Omega. [Link]

• TU Wien. "Onium Salts for Cationic Polymerization and Ring". reposiTUm. [Link]

Technical Support Center: Stability &amp; Troubleshooting Guide for 3-Amino-N,N,N-trimethylpropan-1-aminium bromide

Target Audience: Researchers, Scientists, and Drug Development Professionals Compound Profile: 3-Amino-N,N,N-trimethylpropan-1-aminium bromide (often referred to as (3-aminopropyl)trimethylammonium bromide) is a bifunctional molecule featuring a highly reactive primary amine and a permanently charged quaternary ammonium (QA) group. While this dual nature makes it an invaluable building block for polymer modification, anion-exchange membranes, and bioconjugation, it also introduces competing, environment-dependent degradation pathways in aqueous solutions.

This guide provides authoritative troubleshooting, mechanistic insights, and self-validating protocols to ensure the absolute integrity of your stock solutions.

Part 1: Troubleshooting FAQs

Q1: My aqueous stock solution developed a yellow tint and lost amine reactivity over time. What happened? A1: This is a classic presentation of oxidative degradation of the primary amine. In the presence of dissolved oxygen and trace transition metals (such as Fe²⁺ or Cu²⁺ leached from standard laboratory glassware), primary amines undergo radical-mediated hydrogen abstraction. This forms highly reactive imine intermediates that subsequently hydrolyze into aldehydes and ammonia[1]. The resulting aldehydes can undergo aldol condensation, producing the yellow/brown color you observed.

• Causality & Fix: The reaction is strictly catalyzed by metals and oxygen. To prevent this, switch to ultra-pure water (18.2 MΩ·cm), add a trace metal chelator (e.g., 0.1 mM EDTA) to sequester catalytic ions, and sparge the solvent with Argon to displace dissolved O₂ prior to dissolution.

Q2: I adjusted the pH of my solution to 9.0 for a downstream conjugation reaction, but I now detect a strong "fishy" odor and my yields have plummeted. Why? A2: The fishy odor is trimethylamine gas, a direct byproduct of the alkaline degradation of the quaternary ammonium group. At elevated pH (typically >8.0), the hydroxide ion (OH⁻) acts as a strong base. It abstracts a proton from the beta-carbon of the propyl chain, triggering a Hofmann elimination (E2) that expels trimethylamine and leaves behind an allylamine derivative[2]. Alternatively, OH⁻ can act as a nucleophile, attacking the methyl groups via an SN₂ mechanism to yield methanol and a tertiary amine[3].

• Causality & Fix: Quaternary ammonium cations are highly susceptible to base-induced degradation. Always maintain the stock solution at a slightly acidic to neutral pH (4.0–6.5) where the OH⁻ concentration is negligible[2]. If high pH is strictly required for your conjugation chemistry, adjust the pH immediately before use and perform the reaction at lower temperatures (e.g., 4°C) to kinetically suppress the elimination pathway.

Q3: My titration shows a 15% drop in primary amine concentration, but there is no color change or odor. The solution was left open to the ambient air. A3: Your primary amine has reacted with dissolved carbon dioxide to form an amine carbamate . CO₂ dissolves rapidly in aqueous solutions to form carbonic acid and bicarbonate. The nucleophilic primary amine attacks the electrophilic carbon of the dissolved CO₂, forming a zwitterionic intermediate that deprotonates into a stable carbamate[4]. This consumes your active amine titer without producing colored byproducts or volatile odors.

• Causality & Fix: Atmospheric CO₂ is a continuous threat to exposed primary amines[4]. Always prepare solutions using freshly boiled water (to expel CO₂) and store them under a heavy inert gas blanket. Argon is preferred over Nitrogen as it is denser than air and forms a more effective protective layer.

Part 2: Mechanistic Pathways & Quantitative Limits

Understanding the exact degradation mechanisms is critical for designing stable experimental workflows. The diagram below maps the three primary vulnerabilities of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide.

Degradation pathways of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide and preventive interventions.

Quantitative Degradation Matrix

Degradation Pathway	Environmental Trigger	Kinetic Driver	Primary Byproducts	Prevention Strategy	Safe Storage Limit
Oxidative Degradation	Dissolved O₂, Trace Metals	Radical H-abstraction	Aldehydes, Imines, NH₃	Degassing (Ar), 0.1 mM EDTA	pH 5.5, < 0.5 mg/L DO
Hofmann Elimination (E2)	High pH (> 8.0)	Base-catalyzed β-H abstraction	Allylamine, Trimethylamine	Buffer to pH 4.0–6.5	T < 4°C if pH > 7.0
Nucleophilic Sub. (SN2)	High pH (> 8.0)	Nucleophilic attack on methyl	Methanol, Tertiary amine	Buffer to pH 4.0–6.5	T < 4°C if pH > 7.0
Carbamate Formation	Dissolved CO₂	Nucleophilic attack by amine	Amine Carbamate	Boiled H₂O, Argon Blanket	Sealed under inert gas

Part 3: Self-Validating Experimental Protocols

Protocol: Preparation of Ultra-Stable Aqueous Stock Solutions (100 mM)

Rationale: This methodology systematically shuts down all three degradation vectors through a self-validating workflow, ensuring the compound remains stable for >6 months at -20°C.

Step 1: Solvent Preparation (Degassing & Demetalation)

• Obtain 100 mL of LC-MS grade ultrapure water (18.2 MΩ·cm).

• Add EDTA to a final concentration of 0.1 mM. Causality: EDTA chelates trace transition metals, effectively shutting down the catalytic cycle required for radical-mediated oxidation[1].

• Boil the water for 5 minutes to expel dissolved CO₂, then immediately cool it under a continuous stream of Argon gas.

• Validation Check: Use a Dissolved Oxygen (DO) meter. Proceed to the next step only if DO < 0.5 mg/L.

Step 2: pH Buffering

• Add 10 mM MES (2-(N-morpholino)ethanesulfonic acid) buffer to the degassed water.

• Adjust the pH to exactly 5.5 using dilute HCl.

• Causality: A pH of 5.5 keeps the primary amine fully protonated (protecting it from nucleophilic attack on residual CO₂) and completely suppresses the OH⁻ concentration, preventing both SN₂ and Hofmann elimination of the quaternary ammonium group[2].

Step 3: Dissolution

• In a glovebox or under an active Argon blanket, weigh 2.61 g of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide (MW ≈ 261.00 g/mol ).

• Slowly add the degassed, buffered solvent to the compound in an amber glass vial. Causality: Amber glass prevents photo-induced radical initiation.

Step 4: Self-Validation & Storage

• Validation Check: Perform a baseline TNBSA (2,4,6-trinitrobenzene sulfonic acid) assay or fluorescamine assay. The primary amine titer must match the theoretical 100 mM concentration. Record this baseline absorbance.

• Seal the vial with a PTFE-lined septum cap. Purge the headspace with Argon for 30 seconds via a syringe needle.

• Store at -20°C for long-term stability, or 4°C for working stocks (use within 2 weeks).

References

• Stability of aqueous amine solutions to thermal and oxidative degradation in the absence and the presence of CO2 Source: International Journal of Greenhouse Gas Control URL
• Structure–Stability Correlations on Quaternary Ammonium Cations as Model Monomers for Anion-Exchange Membranes and Ionomers Source: ACS Applied Energy Materials URL
• Mechanistic Studies of Oxidative Degradation in Diamine-Appended Metal–Organic Frameworks Exhibiting Cooperative CO2 Capture Source: Journal of the American Chemical Society URL
• Degradation of Organic Cations under Alkaline Conditions Source: ACS Publications URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Purification methods for removing unreacted 3-Amino-N,N,N-trimethylpropan-1-aminium bromide

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers facing challenges in isolating their target compounds from highly polar reaction mixtures.

A recurring challenge in bioconjugation and synthetic chemistry is the removal of unreacted 3-Amino-N,N,N-trimethylpropan-1-aminium bromide (often referred to as (3-aminopropyl)trimethylammonium bromide). Because this molecule possesses both a reactive primary amine (for coupling) and a permanently charged quaternary ammonium center, it defies standard organic purification logic.

This guide provides field-proven troubleshooting strategies, causality-driven protocols, and theoretical grounding to help you achieve high-purity isolations.

The Causality of the Problem: Why is it so hard to remove?

To purify a mixture, we must exploit the physicochemical differences between the product and the impurity. Unreacted 3-Amino-N,N,N-trimethylpropan-1-aminium bromide presents a unique challenge due to its permanent cationic charge .

Unlike primary, secondary, or tertiary amines, quaternary ammonium salts cannot be deprotonated into a neutral "free base" form. Therefore, adjusting the pH of your aqueous phase to >10 will not allow you to extract this impurity into an organic solvent like ethyl acetate or dichloromethane [1]. Furthermore, its extreme hydrophilicity leads to severe emulsion formation during liquid-liquid extraction and causes it to streak aggressively on standard normal-phase silica gel chromatography.

To remove it, we must abandon standard acid-base extraction and instead rely on size exclusion , electrostatic trapping , or dielectric phase separation [2].

Decision Workflow for Purification

The optimal purification strategy depends entirely on the nature of your target product.

Decision matrix for purifying unreacted quaternary amines based on product size and charge.

Frequently Asked Questions (Troubleshooting)

Q: I am conjugating this amine to a polymer via EDC/NHS coupling. I dialyzed the product against pure water for 3 days, but NMR still shows unreacted amine. Why? A: This is a classic case of electrostatic ion-pairing. If your polymer has residual unreacted carboxylate groups (which are negatively charged at neutral pH), the permanently positive quaternary ammonium amine acts as a counter-ion. It binds tightly to the polymer chain, resisting the osmotic gradient of dialysis. Solution: You must dialyze against a high-salt buffer (e.g., 0.1 M NaCl) first to provide competing ions that disrupt this electrostatic interaction, followed by pure water to remove the salt.

Q: I am synthesizing a small molecule. Can I use liquid-liquid extraction (LLE)? A: Standard LLE will fail because the quaternary amine is immiscible in organic solvents [1]. However, you can utilize Ion-Pair Extraction . By adding a bulky, highly hydrophobic anion (such as sodium tetraphenylborate or specialized tetracyanocyclopentadienides) to the aqueous phase, you form a lipophilic ion-pair with the quaternary amine, which can then be extracted into dichloromethane [1].

Q: How do I track the removal of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide on a TLC plate? It doesn't show up under UV. A: The molecule lacks a conjugated pi-system, making it invisible to standard 254 nm UV lamps. To visualize it, you must use a stain specific to amines or quaternary salts. Dragendorff's reagent is the gold standard for quaternary ammonium compounds (appearing as an orange/red spot). Alternatively, iodine vapor or ninhydrin (which reacts with the primary amine) will work.

Quantitative Comparison of Purification Methods

Purification Method	Target Product Type	Separation Mechanism	Typical Yield	Processing Time
Dialysis (with salt)	Polymers, Nanoparticles	Membrane Size Exclusion	> 90%	24 - 48 hours
Desalting (SEC)	Peptides, Proteins	Resin Size Exclusion	> 85%	1 - 2 hours
Solvent Precipitation	Small Molecules	Dielectric Phase Separation	70 - 80%	< 1 hour
Cation-Exchange (IEX)	Neutral/Anionic Molecules	Electrostatic Trapping	Variable	2 - 4 hours

Self-Validating Experimental Protocols

Protocol A: High-Salt Dialysis for Macromolecular Conjugates

Use this protocol when the unreacted amine is trapped within a polymer matrix or nanoparticle corona.

• Sample Preparation: Dilute your crude reaction mixture in 0.1 M NaCl (or 1x PBS) to a concentration of <10 mg/mL. Causality: High ionic strength shields the electrostatic interactions between the cationic impurity and any anionic domains on your macromolecule.

• Membrane Selection: Transfer the solution into a dialysis cassette or tubing with a Molecular Weight Cut-Off (MWCO) of 1 kDa to 3.5 kDa. (The unreacted amine has a MW of ~197 g/mol ).

• Salt Dialysis: Suspend the tubing in a 100x volume excess of 0.1 M NaCl solution. Stir gently at room temperature for 4 hours. Replace the bath with fresh 0.1 M NaCl and dialyze for another 4 hours.

• Desalting: Transfer the tubing to a 100x volume excess of Ultra-Pure Water (UPW). Dialyze for 24 hours, changing the water at least 3 times.

• Self-Validation Step: Measure the conductivity of the final water bath. It should be < 5 µS/cm, indicating that all NaCl (and displaced quat-amine) has been removed.

• Recovery: Lyophilize the retentate to obtain the pure conjugate.

Protocol B: Dielectric Precipitation for Small Molecules

Use this protocol when synthesizing small molecules where both the product and impurity are low molecular weight. This exploits the insolubility of quaternary salts in low-dielectric solvents [2].

• Concentration: Evaporate the crude reaction mixture to near dryness under reduced pressure to remove polar protic solvents (like methanol or water).

• Solubilization: Redissolve the crude residue in a minimal amount of a low-dielectric solvent such as chloroform ( ε=4.81 ). Causality: Chloroform will dissolve most semi-polar organic products, but the highly polar quaternary ammonium salt will be at the edge of its solubility limit.

• Precipitation: Vigorously stir the solution and dropwise add 5-10 volumes of cold diethyl ether or hexanes. The unreacted 3-Amino-N,N,N-trimethylpropan-1-aminium bromide will crash out as a white precipitate or sticky oil [2].

• Isolation: Centrifuge the mixture at 4000 rpm for 5 minutes. Decant the supernatant (which contains your target product).

• Self-Validation Step: Spot both the precipitate (redissolved in water) and the supernatant on a TLC plate. Stain with Dragendorff’s reagent. The supernatant should show no orange/red spots at the baseline, confirming the complete removal of the quaternary amine.

Protocol C: Cation-Exchange Scavenging

Use this protocol if your target small molecule is neutral or negatively charged.

• Resin Prep: Slurry a strong cation-exchange resin (e.g., Dowex 50WX8, H+ or Na+ form) in deionized water and pack into a glass column. Wash with 5 column volumes (CV) of water.

• Loading: Dissolve your reaction mixture in water (or a water/methanol blend) and load it onto the column.

• Elution: Elute with 3-5 CV of water. Causality: The permanently charged unreacted quaternary amine will bind irreversibly to the sulfonic acid groups on the resin [3]. Your neutral/anionic target product will flow straight through.

• Recovery: Lyophilize the flow-through fractions to isolate your pure product.

References

• Ion-Pair Extraction of Quaternary Ammoniums Using Tetracyanocyclopentadienides and Synthetic Application for Complex Ammoniums Source: Organic Letters (ACS Publications) URL:[Link]

• Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds Source: PMC / National Institutes of Health (NIH) URL:[Link]

• Synthesis and Comprehensive Study of Quaternary-Ammonium-Based Sorbents for Natural Gas Sweetening Source: Polymers (MDPI) URL:[Link]

Reference Data & Comparative Studies

Orthogonal Validation of 3-Amino-N,N,N-trimethylpropan-1-aminium Bromide: FTIR vs. High-Resolution Mass Spectrometry

Executive Summary & Analytical Challenge

In the development of advanced bioimaging agents, near-infrared fluorophores, and functionalized anion-exchange membranes, 3-Amino-N,N,N-trimethylpropan-1-aminium bromide (CAS: 28841-49-8) serves as an indispensable bifunctional building block [1][3]. Featuring both a highly polar quaternary ammonium center and a reactive primary amine, its structural integrity dictates the success of downstream bioconjugation or polymerization.

The primary analytical challenge lies in differentiating this target compound from its direct synthetic precursor and most common impurity: (3-Bromopropyl)trimethylammonium bromide (CAS: 3779-42-8) [2]. Residual alkyl bromides can irreversibly poison catalytic processes and skew stoichiometric ratios. As a Senior Application Scientist, I mandate an orthogonal validation approach—combining Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy with High-Resolution Mass Spectrometry (HRMS)—to create a self-validating analytical system that objectively proves product purity and performance against its precursor alternative.

The Causality of Experimental Choices (E-E-A-T)

Do not merely execute tests; understand the physicochemical causality dictating the instrumentation.

Why ATR-FTIR over KBr Pellet Transmission?

Quaternary ammonium salts are notoriously hygroscopic. Traditional transmission FTIR using KBr pellets frequently introduces a massive O-H stretching artifact at ~3400 cm⁻¹ due to atmospheric moisture absorption during pellet pressing. This artifact completely masks the critical N-H stretching doublet of the primary amine. Therefore, Attenuated Total Reflectance (ATR) FTIR using a monolithic diamond crystal is an analytical necessity, not a preference. It allows for direct, rapid analysis of the neat powder, preserving the integrity of the N-H functional group signal.

Why ESI-HRMS over GC-MS?

Gas Chromatography-Mass Spectrometry (GC-MS) relies on thermal vaporization and Electron Impact (EI) ionization, which destroys quaternary ammonium salts via Hofmann elimination before they ever reach the detector. Electrospray Ionization (ESI) is the mandated alternative. Because the target molecule possesses a permanent positive charge, it exists as a pre-formed cation in solution. ESI acts as a "soft" ionization technique, seamlessly transferring the intact[M-Br]⁺ cation into the gas phase. Furthermore, High-Resolution Time-of-Flight (TOF) analyzers provide exact mass measurements (< 5 ppm error) and isotopic distributions, which are critical for detecting the distinct isotopic signature of bromine in the precursor alternative.

Self-Validating Experimental Protocols

To ensure trustworthiness, every analytical workflow must contain internal controls to validate the data output.

Protocol A: ATR-FTIR Functional Group Validation

• System Blanking: Clean the diamond ATR crystal with LC-MS grade isopropanol. Acquire a 64-scan background spectrum to ensure a flat baseline (100% transmittance). Self-validation: A non-flat baseline indicates crystal contamination, invalidating subsequent runs.

• Sample Application: Deposit 2–5 mg of neat 3-Amino-N,N,N-trimethylpropan-1-aminium bromide powder directly onto the crystal.

• Pressure Application: Engage the pressure anvil until the software indicates optimal contact (typically ~80 psi).

• Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (64 scans).

• Discriminatory Analysis: Interrogate the 3400–3200 cm⁻¹ region for the primary amine doublet and the 600–500 cm⁻¹ region to confirm the absence of C-Br stretching (indicating precursor absence).

Protocol B: ESI-HRMS Exact Mass & Connectivity Validation

• Sample Preparation: Dissolve the sample in 50:50 Acetonitrile:Water containing 0.1% Formic Acid to a final concentration of 1 µg/mL. Note: Formic acid protonates any neutral impurities, though the target cation is permanently charged.

• Lock-Mass Calibration: Continuously infuse Leucine Enkephalin (m/z 556.2771) via a secondary reference sprayer. Self-validation: This internal calibrant corrects for TOF drift in real-time, guaranteeing mass accuracy < 5 ppm.

• Ionization: Operate the ESI source in positive ion mode (+3.5 kV capillary voltage, 150°C desolvation temperature).

• Tandem MS (MS/MS): Isolate the target precursor ion (m/z 117.14) and apply Collision-Induced Dissociation (CID) at 20 eV using Argon gas to map the structural connectivity of the propyl chain.

Data Presentation & Comparative Analysis

The following tables summarize the discriminatory experimental data used to objectively compare the target product against its primary alternative/impurity.

Table 1: ATR-FTIR Spectral Comparison

Vibrational Mode	Target: 3-Amino-N,N,N-trimethylpropan-1-aminium bromide	Alternative: (3-Bromopropyl)trimethylammonium bromide	Diagnostic Value
N-H Stretch	3350 & 3280 cm⁻¹ (Doublet)	Absent	Confirms primary amine
C-H Stretch	2950, 2870 cm⁻¹	2960, 2880 cm⁻¹	Aliphatic backbone
N-H Bend	1610 cm⁻¹	Absent	Confirms primary amine
C-N Stretch	1480 cm⁻¹ (N⁺-CH₃ bend)	1480 cm⁻¹ (N⁺-CH₃ bend)	Confirms quaternary center
C-Br Stretch	Absent	550 cm⁻¹ (Strong)	Detects precursor impurity

Table 2: ESI-HRMS Isotopic and Fragmentation Comparison

MS Parameter	Target: 3-Amino-N,N,N-trimethylpropan-1-aminium bromide	Alternative: (3-Bromopropyl)trimethylammonium bromide
Intact Cation Formula	[C₆H₁₇N₂]⁺	[C₆H₁₅BrN]⁺
Exact Mass (m/z)	117.1391	179.0388
Isotopic Pattern	Monoisotopic (A+1 ~7% due to ¹³C)	1:1 Doublet (m/z 179.03 and 181.03 due to ⁷⁹Br/⁸¹Br)
Primary CID Fragment 1	m/z 100.11 (Loss of NH₃, -17 Da)	m/z 99.08 (Loss of HBr, -80 Da)
Primary CID Fragment 2	m/z 58.06 (Loss of N(CH₃)₃, -59 Da)	m/z 58.06 (Loss of N(CH₃)₃, -59 Da)

Orthogonal Validation Workflow

The following diagram illustrates the logical decision tree utilized by application scientists to definitively validate the target compound and reject precursor contamination.

Logical decision tree for the orthogonal validation of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide.

Conclusion

Relying on a single analytical modality for bifunctional quaternary ammonium salts introduces unacceptable risk. While HRMS provides unparalleled mass accuracy and confirms the intact [M-Br]⁺ cation (m/z 117.1391), it must be paired with ATR-FTIR to rapidly and definitively rule out the presence of the unreacted brominated precursor. By implementing this self-validating, orthogonal framework, researchers can ensure the highest fidelity of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide for sensitive drug development and materials science applications.

References

• Cas 3779-42-8, (3-Bromopropyl)trimethylammonium bromide | Lookchem Lookchem URL:[Link]

• Near-infrared fluorescent contrast bioimaging agents and methods of use thereof (WO2015066290A1)

HPLC Method Development for Purity Analysis of 3-Amino-N,N,N-trimethylpropan-1-aminium Bromide: HILIC vs. Ion-Pairing RP

As a Senior Application Scientist, developing a robust, self-validating analytical method requires a deep understanding of the analyte's physicochemical properties. The target compound, 3-Amino-N,N,N-trimethylpropan-1-aminium bromide , presents a unique set of chromatographic and detection challenges. This guide objectively compares the two leading high-performance liquid chromatography (HPLC) strategies for its purity analysis: Hydrophilic Interaction Liquid Chromatography (HILIC) and Ion-Pairing Reversed-Phase (IP-RP) chromatography, both coupled with Charged Aerosol Detection (CAD).

Physicochemical Profiling & The Analytical Challenge

To design a self-validating method, we must first establish the causality behind the analytical failures of standard approaches. 3-Amino-N,N,N-trimethylpropan-1-aminium is characterized by a primary amine terminus and a permanently charged quaternary ammonium group [1].

• The Retention Failure (Causality of Void Elution): At the acidic pH typical of LC mobile phases (pH 3.0–4.0), the primary amine is fully protonated. The molecule exists as a highly polar dication . Standard C18 reversed-phase columns rely on hydrophobic partitioning; thus, this dication will not partition into the stationary phase and will elute immediately in the void volume.

• The Detection Failure (Causality of UV Blindness): The molecule is entirely aliphatic and lacks a conjugated π -electron system. Consequently, UV/Vis detection is effectively blind to this compound. While low-wavelength UV (e.g., 200 nm) might yield a marginal signal, it is highly susceptible to gradient baseline drift and matrix interference, rendering it unsuitable for rigorous purity analysis.

To overcome these limitations, we must employ specialized retention mechanisms and a universal, mass-based detector.

Fig 1: Decision matrix for chromatographic retention and detection strategies.

Detector Selection: The Causality of CAD

Because the analyte lacks a chromophore, we must utilize a Charged Aerosol Detector (CAD) . CAD is a universal detector that provides a uniform response for any non-volatile analyte, regardless of its chemical structure [2].

Mechanistic Workflow: The column eluate is nebulized with nitrogen gas. The droplets pass through a heated drift tube where the volatile mobile phase (water, acetonitrile, and volatile buffers) evaporates. The remaining non-volatile analyte particles (the quaternary ammonium salt) collide with a stream of ionized nitrogen, acquiring a charge proportional to their mass. This aggregate charge is measured by an electrometer [3].

Fig 2: Mechanistic workflow of Charged Aerosol Detection (CAD) for non-chromophoric analytes.

Methodological Comparison: HILIC vs. Ion-Pairing RP

To retain the dicationic analyte, two distinct chromatographic pathways are viable.

Approach A: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC utilizes a polar stationary phase (e.g., a polymeric zwitterionic sulfobetaine phase) and a highly organic mobile phase. The mechanism relies on the analyte partitioning into a water-enriched layer immobilized on the stationary phase surface. For highly polar quaternary herbicides and amines, HILIC provides exceptional retention and peak symmetry without the need for system-contaminating additives [4].

Approach B: Ion-Pairing Reversed-Phase (IP-RP)

IP-RP utilizes a standard C18 column but introduces a volatile ion-pairing reagent, such as Heptafluorobutyric Acid (HFBA), into the mobile phase. The anionic head of HFBA forms a neutral ion-pair with the quaternary ammonium cation, while its fluorinated hydrophobic tail embeds into the C18 phase, artificially inducing hydrophobicity [5].

Quantitative Performance Comparison

Performance Parameter	HILIC-CAD (Zwitterionic Phase)	Ion-Pairing RP-CAD (C18 + HFBA)
Retention Mechanism	Hydrophilic partitioning & weak electrostatic	Hydrophobic interaction via dynamic ion-pairing
Mobile Phase Additive	100 mM Ammonium Formate (pH 3.7)	10 mM Heptafluorobutyric Acid (HFBA)
Column Equilibration	Fast (~10–15 column volumes)	Very Slow (>30 column volumes)
Peak Symmetry ( Tf​ )	1.1 - 1.3 (Excellent)	1.4 - 1.8 (Prone to tailing)
Detector Background Noise	Low (Volatile buffer easily evaporates)	Moderate to High (Requires ultra-pure HFBA)
LOD / LOQ (ng on-column)	~2.5 / ~7.5	~5.0 / ~15.0
System Dedication	Not required (Easy to wash)	Required (HFBA permanently alters C18 selectivity)
Overall Recommendation	Primary Choice	Alternative / Secondary Choice

Self-Validating Experimental Protocols

A robust analytical method must be a self-validating system. The following protocols include specific mechanistic choices and System Suitability Testing (SST) criteria to ensure data integrity.

Protocol 1: HILIC-CAD Purity Analysis (Recommended)

Causality of Design: A high concentration of ammonium formate (100 mM) is explicitly chosen to provide sufficient ionic strength. This masks secondary, irreversible electrostatic interactions between the dicationic analyte and the stationary phase support, preventing peak tailing [4].

• Column: Polymeric Zwitterionic HILIC (e.g., SeQuant ZIC-pHILIC), 150 × 4.6 mm, 5 µm.

• Mobile Phase A: 100 mM Ammonium Formate in LC-MS grade Water (pH adjusted to 3.7 with Formic Acid).

• Mobile Phase B: LC-MS Grade Acetonitrile.

• Gradient Program:

  • 0.0 - 10.0 min: 60% B (Isocratic retention)

  • 10.0 - 12.0 min: 60% B to 40% B (Column wash)

  • 12.0 - 20.0 min: 60% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• CAD Settings: Evaporator temperature: 35°C; Data collection rate: 10 Hz; Filter: 3.6s.

• Sample Preparation: Dissolve the sample in 80:20 Acetonitrile:Water to match the initial mobile phase conditions and prevent solvent-induced band broadening.

Protocol 2: Ion-Pairing RP-CAD (Alternative)

Causality of Design: HFBA is selected over traditional ion-pairing agents (like sodium hexanesulfonate) because CAD strictly requires volatile mobile phases. Non-volatile salts will precipitate in the drift tube, causing catastrophic background noise and detector failure [2].

• Column: End-capped C18 (e.g., Waters XBridge C18), 150 × 4.6 mm, 3.5 µm.

• Mobile Phase A: Water containing 10 mM HFBA.

• Mobile Phase B: Acetonitrile containing 10 mM HFBA.

• Gradient Program: 5% B to 60% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• CAD Settings: Same as Protocol 1.

System Suitability Testing (SST)

To validate the system prior to analyzing unknown batches, inject the working standard six times. The system is validated only if:

• Precision: The %RSD of the 3-Amino-N,N,N-trimethylpropan-1-aminium peak area is ≤ 2.0%.

• Peak Symmetry: The USP Tailing Factor ( Tf​ ) is between 0.9 and 1.5.

• Resolution: The resolution ( Rs​ ) between the active compound and its primary synthetic precursor (e.g., 1-bromopropane) is ≥ 2.0.

Conclusion

For the purity analysis of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide, HILIC coupled with CAD is the superior analytical strategy. It directly leverages the molecule's extreme polarity for retention without relying on system-contaminating ion-pairing reagents. By utilizing a zwitterionic stationary phase and a volatile ammonium formate buffer, the method ensures excellent peak symmetry, high sensitivity, and seamless compatibility with universal mass-based detection.

References

• Isobaric 4-Plex Tagging for Absolute Quantitation of Biological Acids in Diabetic Urine Using Capillary LC–MS/MS ACS Measurement Science Au URL:[Link]

• Analysis of quaternary ammonium and phosphonium ionic liquids by reversed-phase high-performance liquid chromatography with charged aerosol detection and unified calibration Journal of Chromatography A URL:[Link]

• Separation of Quaternary Ammonium Compounds Using a Bonded Polymeric Zwitterionic Stationary Phase LCGC International URL:[Link]

• Rapid Separation of Paraquat and Diquat Using Hydrophilic Interaction Chromatography (HILIC) with LC/MS Detection Agilent Technologies Application Note URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. agilent.com [agilent.com]

3-Amino-N,N,N-trimethylpropan-1-aminium bromide vs APTES for surface functionalization efficacy

3-Amino-N,N,N-trimethylpropan-1-aminium bromide vs. APTES: A Comparative Guide to Surface Functionalization Efficacy

For researchers and drug development professionals engineering biosensors, antimicrobial coatings, or anion-exchange platforms, the introduction of a positive charge to a substrate is a critical design step. The choice of functionalization agent dictates not only the surface's initial electrostatic properties but also its long-term hydrolytic stability and performance in physiological environments.

This guide provides an in-depth technical comparison between the industry-standard silane, APTES (3-Aminopropyltriethoxysilane) , and the specialized heterobifunctional salt, 3-Amino-N,N,N-trimethylpropan-1-aminium bromide (ATMPA-Br) . By analyzing their distinct chemical mechanisms, we will establish why and when to transition from traditional silanization to permanent quaternary ammonium grafting.

Mechanistic Profiling: The Causality of Surface Charge

To understand the efficacy of these two reagents, we must examine their molecular structures and how they interact with aqueous environments.

APTES: The Reversible, Auto-Catalytic Amine

APTES is the ubiquitous choice for direct functionalization of hydroxylated surfaces (e.g., silica, glass, titanium). It undergoes hydrolysis and condensation to form a siloxane network, leaving a terminal primary amine ( −NH2​ ).

• The Causality of Instability: While APTES provides excellent initial reactivity for bioconjugation, it suffers from a fatal flaw in aqueous media. The primary amine is a weak base (pKa ~9–10). At physiological pH, it is protonated ( −NH3+​ ), but the unprotonated fraction can bend back and act as a nucleophilic catalyst, cleaving the underlying Si-O-Si bonds. This leads to rapid degradation of the functional monolayer.

ATMPA-Br: The Permanent Cationic Payload

ATMPA-Br ( Br−(CH3​)3​N+−CH2​−CH2​−CH2​−NH2​ ) is not a silane; it is a heterobifunctional molecule. It features a reactive primary amine on one end and a quaternary ammonium group on the other.

• The Causality of Permanence: Because it lacks a silanol group, ATMPA-Br must be grafted onto a pre-activated surface (e.g., an epoxy-functionalized substrate). Once the primary amine reacts to form a stable C-N bond, the terminal quaternary ammonium is exposed. Unlike primary amines, quaternary ammonium groups maintain a permanent, pH-independent positive charge and cannot catalyze siloxane hydrolysis. This makes them highly effective for.

Fig 1. Chemical pathways for APTES silanization vs. ATMPA-Br epoxy-driven surface grafting.

Comparative Efficacy & Performance Data

When engineering, the choice between a primary amine and a quaternary ammonium drastically alters surface performance. The table below summarizes the quantitative differences between an APTES-modified surface and an ATMPA-Br-grafted surface.

Performance Metric	APTES (Primary Amine Surface)	ATMPA-Br (Quaternary Ammonium Surface)
Charge Status (pH 7.4)	Reversibly Cationic (pKa ~9.5)	Permanently Cationic (pH-independent)
Zeta Potential (pH 7.4)	+15 mV to +25 mV	+35 mV to +55 mV
Hydrolytic Half-Life (37°C, Aqueous)	< 24–48 hours	> 14 days (highly stable)
N 1s XPS Binding Energy	~399.5 eV	~402.0 eV
Water Contact Angle (Glass)	45° – 55°	30° – 40° (Highly hydrophilic)
Antibacterial Efficacy (Log Reduction)	0.5 – 1.0 (Weak electrostatic disruption)	> 4.0 (Potent contact-killing)

Self-Validating Experimental Protocols

To ensure reproducibility, the following workflows are designed as self-validating systems. Each protocol includes specific quality control (QC) checkpoints to verify the success of the chemical transformation before proceeding to downstream applications.

Protocol A: Direct Silanization with APTES

Objective: Generate a primary amine-functionalized surface.

• Substrate Activation: Treat glass/silica substrates with Oxygen Plasma (100W, 2 min) or Piranha solution (3:1 H2​SO4​ : H2​O2​ ) for 30 minutes to maximize surface hydroxyl ( −OH ) density. Caution: Piranha is highly reactive.

• Silanization: Submerge substrates in a 2% (v/v) solution of APTES in anhydrous toluene for 2 hours at room temperature.

  • Causality: Anhydrous toluene is critical. The presence of water causes premature bulk polymerization of APTES, leading to uneven, thick multilayers rather than a uniform monolayer, a known issue in .

• Washing: Sonicate sequentially in toluene, acetone, and absolute ethanol (5 min each) to remove non-covalently bound silane.

• Thermal Curing: Bake the substrates at 110°C for 1 hour.

  • Causality: Heat drives the condensation reaction, converting weak hydrogen bonds into stable covalent siloxane (Si-O-Si) linkages.

• Validation (QC):

  • Contact Angle: Should increase from <10° (activated glass) to ~45–55°.

  • XPS: Confirm the presence of an N 1s peak at ~399.5 eV.

Protocol B: Two-Step Grafting of ATMPA-Br

Objective: Generate a permanently charged quaternary ammonium surface.

• Epoxy Pre-functionalization: Activate substrates (as in Protocol A, Step 1) and silanize using 2% GPTMS (3-Glycidyloxypropyltrimethoxysilane) in anhydrous toluene for 2 hours. Cure at 110°C for 1 hour.

  • QC Checkpoint 1: Contact angle should rise to ~60°, indicating successful epoxide functionalization.

• ATMPA-Br Conjugation: Prepare a 50 mM solution of ATMPA-Br in a 0.1 M Sodium Borate buffer adjusted to pH 9.0 . Submerge the GPTMS-modified substrates and incubate at 60°C for 12 hours.

  • Causality: The alkaline pH (9.0) ensures that the primary amine of ATMPA-Br remains largely unprotonated (free base form), maximizing its nucleophilicity to attack and open the epoxide ring on the surface. The elevated temperature (60°C) provides the activation energy required for the ring-opening reaction.

• Washing: Rinse extensively with deionized water to remove unreacted salt, followed by a brief ethanol rinse. Dry under a stream of N2​ .

• Validation (QC):

  • Contact Angle: Should decrease to ~30–40° due to the highly hydrophilic nature of the quaternary ammonium ion.

  • XPS: The N 1s spectrum must show a distinct shift to ~402.0 eV , which is the hallmark binding energy of a quaternary nitrogen.

Fig 2. Step-by-step experimental workflows and integrated QC checkpoints for both methodologies.

Summary & Application Selection

Choosing between APTES and ATMPA-Br depends entirely on the terminal application:

• Use APTES when you need a reactive handle for downstream bioconjugation (e.g., attaching antibodies via EDC/NHS or glutaraldehyde crosslinking). However, be prepared to mitigate its hydrolytic instability.

• Use ATMPA-Br when the surface charge is the product. If your goal is to create a robust, non-leaching antimicrobial coating, a high-capacity anion-exchange resin, or a surface that resists biofouling through permanent electrostatic repulsion, grafting ATMPA-Br provides superior longevity and charge density.

References

• Enhancing Implantable Medical Devices: Surface Functionalization of Titanium with Quaternary Ammonium Salts for Antibacterial Adhesion Properties Source: ACS Omega (2025) URL:[Link]

• Enhancing stability of 3-(aminopropyl)triethoxysilane (APTES) and glutaraldehyde (GA)-anchored glass coatings through Schiff base reduction Source: ChemRxiv (2024) URL:[Link]

• Highly Efficient Recovery of Heparin Using a Green and Low-Cost Quaternary Ammonium Functionalized Halloysite Nanotube Source: ACS Sustainable Chemistry & Engineering (2018) URL:[Link]

• Review: 3-Aminopropyltriethoxysilane (APTES) Deposition Methods on Oxide Surfaces in Solution and Vapor Phases for Biosensing Applications Source: Biosensors (MDPI, 2022) URL:[Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Amino-N,N,N-trimethylpropan-1-aminium bromide

As a Senior Application Scientist, I often observe researchers treating quaternary ammonium salts (QACs) as benign buffers or simple organic intermediates. This is a critical oversight. The very structural features that make 3-Amino-N,N,N-trimethylpropan-1-aminium bromide an exceptional phase transfer catalyst—its lipophilic alkyl groups and permanently charged cationic nitrogen—also make it a potent disruptor of human cell membranes[1].

This guide provides a rigorous, self-validating operational framework for handling this specific compound. We will move beyond basic safety data sheets to explore the mechanistic causality behind our protective strategies, ensuring your laboratory operates with uncompromising safety and experimental integrity.

Mechanistic Hazard Assessment

3-Amino-N,N,N-trimethylpropan-1-aminium bromide (Molecular Weight: ~197.12 g/mol ) is utilized extensively in organic synthesis and the development of anion exchange membranes[1]. However, its biochemical profile demands strict logistical control:

• Dermal and Ocular Toxicity : The cationic headgroup acts as a surfactant. Upon contact with human tissue, it intercalates into the phospholipid bilayer of cell membranes, disrupting the membrane potential and causing rapid cell lysis. This manifests as severe irritant contact dermatitis and potential corneal necrosis[2][3].

• Respiratory Sensitization : As a solid powder, it is highly prone to aerosolization. Inhalation of QAC dust allows the molecules to bind to the negatively charged mucosal membranes in the respiratory tract, triggering acute irritation and, in severe cases, Reactive Airways Dysfunction Syndrome (RADS)[4].

Quantitative PPE Matrix

To mitigate these risks, personal protective equipment (PPE) must be selected based on quantitative resistance data rather than generic laboratory standards.

PPE Category	Specification	Quantitative Standard	Mechanistic Justification
Hand Protection	Nitrile Gloves (Powder-free)	Min. thickness: 0.11 mm; Breakthrough: >480 min	Nitrile provides a robust barrier against cationic surfactants, preventing lipid bilayer disruption in the skin[2].
Eye Protection	Chemical Splash Goggles	ANSI Z87.1 / EN 166 compliant	Protects against severe ocular damage; QACs can cause rapid corneal necrosis upon contact[3].
Respiratory	N95 or P100 Respirator	95-99.9% filtration efficiency	Prevents inhalation of hygroscopic dust. QAC aerosols bind to negatively charged respiratory mucosa[4].
Body Protection	Flame-resistant Lab Coat	100% Cotton, elastic cuffs	Prevents accumulation of static charge during powder transfer, reducing the risk of sudden dust aerosolization.

Step-by-Step Operational Methodologies

Protocol A: Safe Weighing and Transfer

Causality: QAC powders are hygroscopic and prone to accumulating static charge, which can cause sudden aerosolization or clumping, compromising both safety and stoichiometric accuracy[5].

• Preparation : Ensure the fume hood face velocity is operating strictly between 80-100 feet per minute (fpm).

• Static Mitigation : Pass an anti-static zero-stat gun over the weighing boat and your stainless-steel spatula.

  • Validation Check: The powder should not "jump" or cling to the sides of the spatula during approach.

• Dispensing : Keep the source container within 2 inches of the weighing boat. Slowly transfer the required mass using grounded tools.

• Containment : Seal the weighing boat inside a secondary container (e.g., a clean beaker covered with a watch glass) before transporting it out of the hood to the reaction setup.

• System Validation : Tare the balance, remove the boat, and verify the balance returns exactly to zero. Any deviation indicates micro-spillage on the pan that must be immediately addressed.

Protocol B: Spill Response and Disposal Plan

Causality: Dry sweeping a QAC spill forces the hygroscopic dust into the air, exponentially increasing inhalation risks[5]. Furthermore, QACs are highly toxic to aquatic life, meaning sink disposal is strictly prohibited[6][7].

• Isolation : Immediately halt work. If the spill exceeds 50g outside a fume hood, evacuate the immediate laboratory area[8].

• Wet Containment : Do NOT use a brush or broom. Lightly mist the spilled powder with a 70% ethanol or water solution to collapse the dust cloud and solubilize the salt[5].

• Absorption : Cover the misted area with inert, absorbent laboratory pads.

• Collection : Carefully fold the pads inward, trapping the chemical, and place them into a designated, leak-proof hazardous waste container.

• Decontamination : Wipe the surface with a damp cloth followed by a standard anionic laboratory detergent to neutralize and remove residual cationic surfactants.

  • Validation Check: The surface should no longer feel "slick" or soapy to a gloved touch, confirming the complete removal of the surfactant.

• Disposal : Route the sealed waste for high-temperature industrial incineration. Never discharge QACs into the wastewater system, as they disrupt the cellular integrity of aquatic microorganisms[6][9].

Operational Workflow Diagram

Workflow for safe handling and disposal of QACs.

Sources

• 1. Buy 3-Amino-N,N,N-trimethylpropan-1-aminium bromide | 28841-49-8 [smolecule.com]
• 2. Quaternary Ammonium Compound Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. mountsinai.org [mountsinai.org]
• 4. mountsinai.org [mountsinai.org]
• 5. gram.edu [gram.edu]
• 6. mass.gov [mass.gov]
• 7. carlroth.com [carlroth.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. Quaternary Ammonium Compounds: A Chemical Class of Emerging Concern - PMC [pmc.ncbi.nlm.nih.gov]